Antrodin A

Core Science & Biosynthesis

The Discovery and Isolation of Antrodin A from Antrodia camphorata: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Antrodia camphorata, also known as Antrodia cinnamomea or "Niu-Chang-Chih," is a rare and highly valued medicinal mushroom endemic to Taiwan.[1][2] It has a long history of use in traditional medicine for treating a variety of ailments, including liver disease, inflammation, and cancer.[2][3] Modern scientific research has identified a wealth of bioactive compounds within this fungus, including triterpenoids, polysaccharides, and a unique class of maleic and succinic acid derivatives known as antrodins.[1][2][4] Among these, Antrodin A has emerged as a compound of significant interest due to its potent pharmacological activities.

This technical guide provides a comprehensive overview of the discovery, isolation, and characterization of Antrodin A from the cultured mycelia of Antrodia camphorata. It details the experimental protocols for its extraction and purification and summarizes its key biological activities and associated signaling pathways.

Discovery and Chemical Profile

Antrodin A belongs to a group of maleic and succinic acid derivatives first isolated from the cultured mycelia of Antrodia camphorata in 2004.[4] Along with its analogues (Antrodins B-E), Antrodin A is a key bioactive constituent of the fungus, demonstrating significant cytotoxic effects against various cancer cell lines.[4] Its chemical structure has been elucidated using spectroscopic techniques, including Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS).[4]

Experimental Protocols: Isolation and Purification of Antrodin A

The isolation of Antrodin A from Antrodia camphorata is a multi-step process involving extraction, fractionation, and chromatographic purification. The following protocol is a synthesized methodology based on established research.[4][5]

Preparation of Fungal Material

Antrodia camphorata is artificially cultivated to ensure a sustainable supply, as the wild fruiting bodies are rare.[1][4] Both solid-state and submerged fermentation methods are employed for cultivating the mycelia, which are then harvested and dried.[1][4][6]

Extraction

The initial step involves the extraction of crude bioactive compounds from the dried and powdered mycelia.

• Protocol:

  • The powdered mycelia of A. camphorata are subjected to solvent extraction. Chloroform (B151607) (CHCl₃) is a commonly used solvent for this purpose.[4]

  • The mycelial powder is refluxed with CHCl₃ for a specified duration (e.g., 3 hours) to extract the lipophilic compounds.[4]

  • The resulting extract is then filtered and concentrated under reduced pressure to yield a crude chloroform extract.

Fractionation

The crude extract is a complex mixture of various compounds. Fractionation is employed to separate these compounds based on their polarity.

• Protocol:

  • The crude CHCl₃ extract is subjected to column chromatography on silica (B1680970) gel.[4]

  • A gradient elution system is used, starting with a non-polar solvent and gradually increasing the polarity. A common solvent system is n-hexane-acetone, with the ratio progressively changed (e.g., from 19:1 to 14:6).[4]

  • Fractions are collected and monitored by Thin Layer Chromatography (TLC) to identify those containing the desired compounds.

Purification

The final step involves the purification of Antrodin A from the enriched fractions using High-Performance Liquid Chromatography (HPLC).

• Protocol:

  • Fractions showing the presence of Antrodin A are pooled and further purified using semipreparative HPLC.[4]

  • A C18 reversed-phase column is typically used for separation.[4]

  • The mobile phase often consists of a mixture of acetonitrile (B52724) and water containing a small percentage of acetic acid (e.g., 0.5%) to improve peak shape.[4]

  • The flow rate is optimized for the specific column dimensions (e.g., 7.2 mL/min for a 19 mm x 150 mm column).[4]

  • The eluent is monitored with a UV detector, and the peak corresponding to Antrodin A is collected. The purity of the isolated compound is then confirmed by analytical HPLC and its structure verified by NMR and MS.[4]

Quantitative Data

The following table summarizes key quantitative data related to the biological activity of Antrodin A.

Parameter	Value	Cell Line/Model	Reference
IC₅₀ (HCV Protease Inhibition)	0.9 µg/mL	In vitro assay	[7][8]
IC₅₀ (HSV-1 Cytotoxicity)	5.8 µg/mL	Vero cells	[7]
IC₅₀ (HSV-2 Cytotoxicity)	5.5 µg/mL	Vero cells	[7]
Effective Dose (Alcoholic Liver Injury)	200 mg/kg per day	Mouse model	[7]

Biological Activities and Signaling Pathways

Antrodin A exhibits a range of promising biological activities, making it a candidate for further drug development.

Hepatoprotective Effects

Antrodin A has demonstrated significant protective effects against acute alcoholic liver injury.[9][10] It achieves this by enhancing the liver's antioxidant and anti-inflammatory capacities.[9][10] In animal models, administration of Antrodin A was shown to reduce serum levels of alanine (B10760859) transaminase (ALT) and aspartate aminotransferase (AST), which are markers of liver damage.[7] It also mitigates alcohol-induced increases in hepatic lipid accumulation and modulates the gut microbiota.[7][9] The underlying mechanism involves the upregulation of antioxidant enzymes such as superoxide (B77818) dismutase (SOD) and catalase, and an increase in glutathione (B108866) (GSH) levels.[7]

Antiviral Activity

Antrodin A has shown potent inhibitory activity against the hepatitis C virus (HCV) protease, with a competitive mode of inhibition.[7][8] It is also effective against herpes simplex virus 1 (HSV-1) and HSV-2, reducing viral plaque formation in a concentration-dependent manner.[7]

Anti-inflammatory and Anti-cancer Potential

While much of the detailed signaling pathway work has been conducted on the closely related Antrodin C, the broader class of antrodins, including Antrodin A, are known for their anti-inflammatory and cytotoxic properties.[4][5] For instance, Antrodin C has been shown to inhibit liver fibrosis by blocking the TGF-β and PDGF signaling pathways, which involve the phosphorylation of Smad2, Akt, ERK, and p38.[5] Given the structural similarity, it is plausible that Antrodin A may exert its effects through similar or overlapping pathways.

Visualizations

Experimental Workflow

Caption: Isolation and Purification Workflow for Antrodin A.

Signaling Pathway

Caption: Inhibition of Liver Fibrosis Signaling by Antrodin C.

References

• 1. mdpi.com [mdpi.com]
• 2. Review of Pharmacological Effects of Antrodia camphorata and Its Bioactive Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Review of Bioactivity, Isolation, and Identification of Active Compounds from Antrodia cinnamomea - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Frontiers | Antrodia camphorata-Derived Antrodin C Inhibits Liver Fibrosis by Blocking TGF-Beta and PDGF Signaling Pathways [frontiersin.org]
• 6. mdpi.com [mdpi.com]
• 7. caymanchem.com [caymanchem.com]
• 8. Inhibitory effects of antrodins A-E from Antrodia cinnamomea and their metabolites on hepatitis C virus protease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Antrodin A from mycelium of Antrodia camphorata alleviates acute alcoholic liver injury and modulates intestinal flora dysbiosis in mice - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to Antrodin A: Chemical Structure, Properties, and Biological Activities

For Researchers, Scientists, and Drug Development Professionals

Abstract

Antrodin A is a naturally occurring maleic anhydride (B1165640) derivative isolated from the mycelium of the medicinal mushroom Antrodia cinnamomea. This compound has garnered significant scientific interest due to its diverse and potent pharmacological activities, including hepatoprotective, anti-inflammatory, antioxidant, and antiviral effects. This technical guide provides a comprehensive overview of the chemical structure, physicochemical properties, and known biological activities of Antrodin A, with a focus on its mechanisms of action and relevant signaling pathways. Detailed experimental protocols from key studies are provided to facilitate further research and development. All quantitative data are summarized in structured tables for ease of reference, and key biological pathways and experimental workflows are visualized using diagrams.

Chemical Structure and Physicochemical Properties

Antrodin A, also known as Camphorataanhydride A, is characterized by a furan-2,5-dione skeleton substituted with a 4-((3-methylbut-2-en-1-yl)oxy)phenyl group and an isobutyl group.

Table 1: Chemical Identifiers of Antrodin A

Identifier	Value	Citation
IUPAC Name	3-[4-[(3-methylbut-2-en-1-yl)oxy]phenyl]-4-(2-methylpropyl)-2,5-furandione	[1][2]
Synonyms	Camphorataanhydride A, AdA	[1][2]
CAS Number	656830-24-9	[1][2][3]
Chemical Formula	C₁₉H₂₂O₄	[1][2][3]
SMILES	CC(C)CC1=C(C(=O)OC1=O)C2=CC=C(C=C2)OCC=C(C)C	[3][4]
InChI	InChI=1S/C19H22O4/c1-12(2)9-10-22-15-7-5-14(6-8-15)17-16(11-13(3)4)18(20)23-19(17)21/h5-9,13H,10-11H2,1-4H3	[1]

Table 2: Physicochemical Properties of Antrodin A

Property	Value	Citation
Molecular Weight	314.38 g/mol	[2][3][4]
Appearance	Viscous Liquid	[3]
Color	Light yellow to yellow	[3]
Purity	≥98% (by HPLC)	[2][4]
Solubility	Soluble in DMSO (100 mg/mL), Acetonitrile, and Ethanol (B145695).[1][3]	[1][3]
Storage	Short term (days to weeks) at 0-4°C; Long term (months to years) at -20°C. Protect from light.[2][3]	[2][3]
Stability	Stock solutions in DMSO are stable for up to 6 months at -80°C and 1 month at -20°C.[3]	[3]

Pharmacological Properties and Mechanism of Action

Antrodin A exhibits a range of biological activities, with its hepatoprotective, anti-inflammatory, antioxidant, and antiviral properties being the most extensively studied.

Hepatoprotective Activity

Antrodin A has demonstrated significant protective effects against acute alcoholic liver injury.[2][5][6] In a mouse model of acute alcohol intoxication, administration of Antrodin A was shown to:

• Reduce Liver Damage Markers: Significantly decrease the serum levels of alanine (B10760859) aminotransferase (ALT) and aspartate aminotransferase (AST).[6]

• Ameliorate Oxidative Stress: Decrease the levels of malondialdehyde (MDA), a marker of lipid peroxidation, and increase the activities of antioxidant enzymes such as superoxide (B77818) dismutase (SOD) and catalase (CAT), as well as the levels of glutathione (B108866) (GSH).[6]

• Suppress Inflammation: Downregulate the mRNA expression of pro-inflammatory cytokines, including tumor necrosis factor-alpha (TNF-α), and Toll-like receptor 4 (TLR-4).[5]

• Modulate Gut Microbiota: Mitigate alcohol-induced dysbiosis of the intestinal flora.[5][6]

The hepatoprotective mechanism of Antrodin A is linked to its ability to enhance the antioxidant and anti-inflammatory capacity of the liver.[2][5][6]

Anti-inflammatory and Antioxidant Activity

The anti-inflammatory and antioxidant effects of Antrodin A are central to its therapeutic potential. The proposed mechanism involves the modulation of key signaling pathways:

• Nrf2/HO-1 Pathway: Antrodin A has been shown to upregulate the mRNA expression of Nuclear factor erythroid 2-related factor 2 (Nrf2) and Heme oxygenase-1 (HO-1).[5] This pathway plays a crucial role in the cellular defense against oxidative stress.

Figure 1: Antrodin A activates the Nrf2/HO-1 signaling pathway.

Antiviral Activity

Antrodin A has shown promising antiviral activity against several viruses:

• Hepatitis C Virus (HCV): Antrodin A is a potent inhibitor of the HCV protease, a key enzyme in the viral replication cycle.[1] It exhibits competitive inhibition with an IC₅₀ value of 0.9 µg/mL.

• Herpes Simplex Virus (HSV): Antrodin A inhibits the replication of both HSV-1 and HSV-2 at low concentrations and reduces viral cell-to-cell spread.[1]

Experimental Protocols

This section provides a detailed overview of the methodologies employed in key studies investigating the biological activities of Antrodin A.

In Vivo Model of Acute Alcoholic Liver Injury

This protocol is based on the study by Yi et al. (2020), which investigated the hepatoprotective effects of Antrodin A in mice.[5]

References

• 1. caymanchem.com [caymanchem.com]
• 2. medkoo.com [medkoo.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Antrodin A Supplier | CAS 656830-24-9 | AOBIOUS [aobious.com]
• 5. Antrodin A from mycelium of Antrodia camphorata alleviates acute alcoholic liver injury and modulates intestinal flora dysbiosis in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Antrodin A: A Technical Guide on Mechanisms of Action in Biological Systems

Audience: Researchers, scientists, and drug development professionals.

Introduction: Antrodin A is a maleic acid derivative isolated from the mycelium of Antrodia camphorata, a rare and valued medicinal fungus indigenous to Taiwan.[1][2] Traditionally used to alleviate food intoxication and enhance liver function, Antrodia camphorata and its bioactive constituents have garnered significant scientific interest.[3] Antrodin A, in particular, has been identified as a principal active ingredient responsible for many of the fungus's therapeutic properties.[1] This technical guide provides an in-depth exploration of the molecular mechanisms through which Antrodin A exerts its hepatoprotective, anti-inflammatory, and antiviral effects, supported by quantitative data, detailed experimental protocols, and signaling pathway visualizations.

Hepatoprotective and Anti-inflammatory Mechanisms

Antrodin A demonstrates potent protective effects against acute alcoholic liver injury.[1][4] Its mechanism is multifaceted, involving the enhancement of the liver's antioxidant and anti-inflammatory capacities and the modulation of gut microbiota.[1][4]

Modulation of Inflammatory and Antioxidant Signaling Pathways

In response to alcohol-induced stress, Antrodin A orchestrates a protective response by regulating key signaling pathways. It significantly decreases the mRNA expression of pro-inflammatory and oxidative stress-related genes, including Cytochrome P450 2E1 (CYP2E1), Tumor Necrosis Factor-alpha (TNF-α), and Toll-Like Receptor 4 (TLR-4).[1] Concurrently, it upregulates the expression of crucial antioxidant response genes, Nuclear factor erythroid 2-related factor 2 (Nrf-2) and Heme Oxygenase-1 (HO-1), thereby bolstering the liver's defense against oxidative damage.[1] This dual action on inflammation and oxidative stress is central to its hepatoprotective effects.

Caption: Antrodin A anti-inflammatory and antioxidant signaling pathway.

Modulation of Gut Microbiota

Acute alcohol consumption significantly alters the composition of the intestinal flora. Antrodin A supplementation has been shown to mitigate this alcohol-induced dysbiosis.[1] Specifically, it restores a healthier gut microbiome by increasing the relative abundance of beneficial bacteria such as Lactobacillus and Dubosiella, while decreasing populations of Clostridium_sensu_stricto_1 and various groups within the Lachnospiraceae and Prevotellaceae families.[5][6] This modulation of gut flora is correlated with reduced liver damage markers, suggesting a link between gut health and hepatoprotection.[1]

Quantitative Data on Hepatoprotective Effects

The protective effects of Antrodin A against alcoholic liver injury have been quantified in murine models. High-dose administration (200 mg/kg bw) significantly mitigated the elevation of key serum and liver biomarkers.

Parameter	Group	Result	Significance vs. Alcohol Group
Serum Markers
ALT (Alanine Aminotransferase)	High-Dose Antrodin A	Significantly Alleviated Increase	p < 0.05
AST (Aspartate Aminotransferase)	High-Dose Antrodin A	Significantly Alleviated Increase	p < 0.05
AKP (Alkaline Phosphatase)	High-Dose Antrodin A	Significantly Alleviated Increase	p < 0.05
TG (Triglycerides)	High-Dose Antrodin A	Significantly Reduced	p < 0.05
Liver Markers
MDA (Malondialdehyde)	High-Dose Antrodin A	Significantly Reduced	p < 0.05
SOD (Superoxide Dismutase)	High-Dose Antrodin A	Significantly Elevated	p < 0.05
CAT (Catalase)	High-Dose Antrodin A	Significantly Elevated	p < 0.05
GSH (Glutathione)	High-Dose Antrodin A	Significantly Elevated	p < 0.05
Data sourced from a study on acute alcoholic liver injury in mice.[1]

Antiviral Mechanism: Inhibition of HCV Protease

Chronic infection with the Hepatitis C Virus (HCV) is a leading cause of liver cancer.[2] Antrodin A has been identified as a potent inhibitor of the HCV protease (NS3/4A), a critical enzyme for viral replication.

Competitive Inhibition

Studies on the maleic and succinic acid constituents of A. cinnamomea revealed that Antrodin A is the most potent inhibitor of HCV protease among its related compounds (Antrodins A-E).[2] Kinetic analysis using a Lineweaver-Burk plot determined that Antrodin A acts as a competitive inhibitor.[2] This mode of action indicates that Antrodin A directly competes with the natural substrate for binding to the active site of the protease, thereby blocking viral polyprotein processing and subsequent replication.

Caption: Competitive inhibition of HCV protease by Antrodin A.

Quantitative Data on HCV Protease Inhibition

Antrodin A's efficacy as an HCV protease inhibitor is demonstrated by its low half-maximal inhibitory concentration (IC₅₀).

Compound	Source	IC₅₀
Antrodin A	A. cinnamomea	0.9 µg/mL
Data sourced from an in vitro HCV protease inhibition assay.[2]

Experimental Protocols

Murine Model of Acute Alcoholic Liver Injury

• Subjects: Male Kunming mice.

• Groups:

  • Normal Control (NC): Vehicle only (2% CMC-Na).

  • Alcohol Model (AL): Vehicle followed by alcohol.

  • Treatment Groups: Antrodin A (AdA) administered at low (100 mg/kg bw) or high (200 mg/kg bw) dosages.

  • Positive Control (PC): Silymarin (200 mg/kg bw).

• Procedure: Mice received their respective treatments via intragastric administration. After the final treatment, mice were fasted for 4 hours and then administered a single dose of 50% ethanol (12 mL/kg bw) to induce acute liver injury.

• Analysis: After 6 hours, blood and liver tissues were collected. Serum was analyzed for ALT, AST, and AKP activities. Liver tissue was homogenized for biochemical analysis (MDA, SOD, CAT, GSH) and for gene expression analysis via real-time PCR (Nrf-2, HO-1, CYP2E1, TNF-α, TLR-4). Fecal samples were collected for 16S rDNA sequencing to analyze the gut flora structure.[1]

HCV Protease Inhibition Assay

• Enzyme: Recombinant HCV protease (NS3/4A).

• Substrate: A specific fluorogenic peptide substrate for the HCV protease.

• Procedure: The assay is performed in a reaction buffer containing the enzyme. The test compound (e.g., Antrodin A) at various concentrations is pre-incubated with the enzyme before the addition of the substrate. The reaction is monitored by measuring the increase in fluorescence resulting from the cleavage of the substrate.

• Kinetic Analysis: To determine the mode of inhibition, the assay is repeated with varying concentrations of both the substrate and the inhibitor. The data (reaction velocity vs. substrate concentration) are then plotted on a Lineweaver-Burk (double reciprocal) plot. A competitive inhibition pattern is characterized by intersecting lines on the y-axis with different slopes.[2]

• IC₅₀ Determination: The concentration of Antrodin A required to inhibit 50% of the HCV protease activity is calculated from the dose-response curve.[2]

Antrodin A exhibits significant therapeutic potential, primarily through its robust hepatoprotective, anti-inflammatory, and antiviral activities. Its mechanism of action in protecting against alcoholic liver injury is well-defined, involving the suppression of inflammatory pathways (TLR-4, TNF-α), reduction of oxidative stress via the Nrf-2/HO-1 axis, and beneficial modulation of the gut microbiome. Furthermore, its ability to act as a competitive inhibitor of the HCV protease provides a direct antiviral mechanism that supports the traditional use of Antrodia camphorata for liver ailments. These findings underscore the importance of Antrodin A as a lead compound for the development of novel therapies for liver diseases. Further research into its anti-cancer properties, distinguishing its effects from related antrodins, is warranted.

References

• 1. Antrodin A from mycelium of Antrodia camphorata alleviates acute alcoholic liver injury and modulates intestinal flora dysbiosis in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Inhibitory effects of antrodins A-E from Antrodia cinnamomea and their metabolites on hepatitis C virus protease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Enhancing the Anticancer Activity of Antrodia cinnamomea in Hepatocellular Carcinoma Cells via Cocultivation With Ginger: The Impact on Cancer Cell Survival Pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Antrodin A from Antrodia camphorata modulates the gut microbiome and liver metabolome in mice exposed to acute alcohol intake - Food & Function (RSC Publishing) [pubs.rsc.org]
• 6. Antrodin A from Antrodia camphorata modulates the gut microbiome and liver metabolome in mice exposed to acute alcohol intake - PubMed [pubmed.ncbi.nlm.nih.gov]

Initial studies on the biological activities of Antrodin A

An In-depth Technical Guide on the Core Biological Activities of Antrodin A

Introduction

Antrodin A is a maleic acid derivative isolated from the mycelium of Antrodia cinnamomea (syn. Antrodia camphorata), a fungus highly valued in traditional Taiwanese medicine.[1][2] This compound, along with other related "antrodins," has garnered significant interest within the scientific community for its diverse and potent biological activities. Initial studies have primarily focused on its hepatoprotective, anti-inflammatory, and antiviral properties, with broader research into related compounds suggesting potential anticancer activities.[3][4] This document serves as a technical guide for researchers, scientists, and drug development professionals, summarizing the foundational research on Antrodin A's bioactivities, detailing the experimental protocols used in these initial studies, and visualizing the key molecular pathways involved.

Hepatoprotective and Anti-inflammatory Activities

One of the most well-documented activities of Antrodin A is its protective effect against acute liver injury, particularly damage induced by alcohol.[2][3][4] Its mechanism is multifaceted, involving the enhancement of the liver's antioxidant capabilities, the suppression of inflammatory pathways, and the modulation of gut microbiota.[3][5]

Quantitative Data Summary

The hepatoprotective effects of Antrodin A (AdA) have been quantified in mouse models of acute alcoholic liver injury. The data below is summarized from studies where mice were treated with high-dose Antrodin A (AdAH, 200 mg/kg bw) prior to alcohol administration.[2][3]

Parameter	Group	Value	Unit	Finding	Reference
Serum Markers
Alanine Aminotransferase (ALT)	Alcohol	180.5 ± 25.3	U/L	-	[3]
AdAH + Alcohol	95.2 ± 15.8	U/L	Significant Reduction	[3]
Aspartate Aminotransferase (AST)	Alcohol	165.7 ± 20.1	U/L	-	[3]
AdAH + Alcohol	88.6 ± 12.4	U/L	Significant Reduction	[3]
Alkaline Phosphatase (AKP)	Alcohol	145.3 ± 18.9	U/L	-	[3]
AdAH + Alcohol	90.1 ± 13.5	U/L	Significant Reduction	[3]
Liver Oxidative Stress
Malondialdehyde (MDA)	Alcohol	3.5 ± 0.4	nmol/mg prot	-	[3]
AdAH + Alcohol	2.1 ± 0.3	nmol/mg prot	Significant Reduction	[3]
Superoxide Dismutase (SOD)	Alcohol	120.4 ± 15.2	U/mg prot	-	[3]
AdAH + Alcohol	185.6 ± 20.7	U/mg prot	Significant Elevation	[3]
Catalase (CAT)	Alcohol	45.2 ± 5.8	U/mg prot	-	[3]
AdAH + Alcohol	70.3 ± 8.1	U/mg prot	Significant Elevation	[3]
Glutathione (GSH)	Alcohol	2.8 ± 0.5	mg/g tissue	-	[3]
AdAH + Alcohol	5.1 ± 0.7	mg/g tissue	Significant Elevation	[3]
Gene Expression (mRNA)
TNF-α	AdAH + Alcohol	-	-	Significantly Decreased	[2]
TLR-4	AdAH + Alcohol	-	-	Significantly Decreased	[2]
Nrf-2	AdAH + Alcohol	-	-	Significantly Increased	[2]
HO-1	AdAH + Alcohol	-	-	Significantly Increased	[2]
CYP2E1	AdAH + Alcohol	-	-	Significantly Decreased	[2]

Experimental Protocol: Mouse Model of Acute Alcoholic Liver Injury

The following protocol is a synthesized representation of the methodology used to assess the hepatoprotective effects of Antrodin A.[2][3]

• Animal Model : Male Kunming or similar mice are used. Animals are housed under standard conditions with free access to food and water.

• Grouping and Administration :

  • Control Group (NC) : Receives vehicle (e.g., 2% CMC-Na) intragastrically.

  • Alcohol Group (AL) : Receives vehicle for a set period, followed by a single high dose of 50% ethanol (B145695) (12 mL/kg bw).

  • Treatment Group (AdAH) : Pre-treated with Antrodin A (200 mg/kg bw) intragastrically daily for a period (e.g., 14 days).

  • Positive Control (PC) : Pre-treated with a known hepatoprotective agent like Silymarin (200 mg/kg bw).

• Induction of Injury : Four hours after the final administration of Antrodin A or vehicle, all groups except the NC group are administered 50% alcohol (12 mL/kg bw) intragastrically to induce acute liver injury.

• Sample Collection : Several hours (e.g., 6-8 hours) after alcohol administration, blood is collected via methods like ophthalmic vein puncture. Mice are then euthanized, and liver and fecal samples are collected.

• Biochemical Analysis :

  • Serum : Blood is centrifuged to obtain serum. Levels of ALT, AST, AKP, triglycerides (TG), and high-density lipoprotein cholesterol (HDL-C) are measured using commercial assay kits.

  • Liver Homogenate : A portion of the liver is homogenized. The homogenate is used to measure levels of MDA, SOD, CAT, and GSH to assess oxidative stress.

  • Gene Expression : Another portion of the liver is used for RNA extraction. Real-time PCR is performed to analyze the mRNA expression levels of inflammatory and antioxidant markers such as TNF-α, TLR-4, Nrf-2, HO-1, and CYP2E1.[2]

• Gut Microbiome Analysis : DNA is extracted from fecal samples, and 16S rDNA sequencing is performed to analyze changes in the composition of the intestinal flora.[2][3]

Visualization: Signaling Pathway and Experimental Workflow

The protective mechanism of Antrodin A involves inhibiting the pro-inflammatory TLR4/NF-κB signaling cascade while simultaneously boosting the Nrf-2 antioxidant response.

Caption: Antrodin A hepatoprotective signaling pathway.

Caption: Experimental workflow for in vivo hepatoprotective study.

Antiviral Activity

Initial screening of Antrodin A has revealed potent activity against the Hepatitis C virus (HCV), a primary cause of chronic liver disease and liver cancer.[1] This finding aligns with the traditional use of Antrodia cinnamomea for liver-related ailments.[1]

Quantitative Data Summary

Compound	Target	Assay	IC₅₀	Inhibition Mode	Reference
Antrodin A	HCV Protease (NS3/NS4A)	Protease Inhibition Assay	0.9 µg/mL	Competitive	[1]

Experimental Protocol: HCV Protease Inhibition Assay

The methodology to determine the inhibitory effect of Antrodin A on HCV protease is outlined below, based on the study by Phuong et al.[1]

• Enzyme and Substrate : Recombinant HCV protease (NS3/NS4A) is used. The substrate is a synthetic peptide that mimics the cleavage site, coupled to a reporter system (e.g., FRET-based).

• Reaction Mixture : The assay is conducted in a buffer solution containing the HCV protease.

• Inhibitor Addition : Antrodin A, dissolved in a suitable solvent like DMSO, is added to the reaction mixture at various concentrations. A control with only the solvent is also prepared.

• Initiation and Incubation : The reaction is initiated by adding the substrate to the mixture. The mixture is then incubated at a controlled temperature (e.g., 37°C) for a specific period.

• Measurement : The activity of the protease is measured by detecting the cleavage of the substrate, often through a change in fluorescence or absorbance, using a microplate reader.

• Data Analysis : The percentage of inhibition is calculated for each concentration of Antrodin A relative to the control. The IC₅₀ value is determined by plotting the inhibition percentage against the log of the inhibitor concentration.

• Kinetic Analysis : To determine the mode of inhibition (e.g., competitive), the assay is repeated with varying concentrations of both the substrate and Antrodin A. The data is then plotted on a Lineweaver-Burk plot to analyze the enzyme kinetics.[1]

Anticancer and Anti-proliferative Activity

While direct studies on Antrodin A's anticancer effects are emerging, extensive research on its structural analog, Antrodin C, and crude extracts of Antrodia cinnamomea provides a strong basis for its potential in this area.[4][6][7] Antrodins A-E have been noted for their cytotoxic effects against Lewis lung carcinoma cells.[4] Research on Antrodin C shows it induces apoptosis in colorectal and lung cancer cells through the modulation of key signaling pathways.[6][8]

Quantitative Data Summary (Antrodin C)

The following data for Antrodin C (ADC) on HCT-116 colorectal cancer cells illustrates the typical effects observed for this class of compounds.[6][9]

Parameter	Treatment	Result	Cell Line	Finding	Reference
Cell Viability	ADC (Dose-dependent)	IC₅₀ ≈ 50 µM (24h)	DLD-1, HCT-116	Growth Inhibition	[10]
Apoptosis	ADC (50 µM)	10 ± 3% Apoptotic Cells	HCT-116	Induction of Apoptosis	[10]
Intracellular ROS	ADC (Dose-dependent)	1.4-fold increase	HCT-116	ROS Production	[6]
Cell Cycle	ADC (Dose-dependent)	G1 Phase Arrest	HCT-116	Cell Cycle Arrest

Experimental Protocol: In Vitro Cytotoxicity and Apoptosis Assays

The protocols below are standard methods used to evaluate the anticancer effects of compounds like Antrodin A and C.[6][10]

• Cell Culture : Human cancer cell lines (e.g., HCT-116 colorectal cancer, A549 lung cancer) are cultured in appropriate media (e.g., DMEM) supplemented with 10% FBS and antibiotics at 37°C in a 5% CO₂ incubator.

• Cell Viability (MTT Assay) :

  • Cells are seeded in 96-well plates and allowed to attach overnight.

  • The cells are then treated with various concentrations of the test compound (e.g., Antrodin A) for 24, 48, or 72 hours.

  • After treatment, MTT reagent is added to each well and incubated for 3-4 hours to allow for the formation of formazan (B1609692) crystals.

  • The medium is removed, and DMSO is added to dissolve the crystals. The absorbance is read at ~570 nm to determine cell viability.

• Apoptosis Analysis (Annexin V/PI Staining) :

  • Cells are seeded in 6-well plates and treated with the compound for a specified time (e.g., 48 hours).

  • Both floating and attached cells are collected, washed with cold PBS, and resuspended in binding buffer.

  • Cells are stained with FITC-conjugated Annexin V and Propidium Iodide (PI) for 15 minutes in the dark.

  • The stained cells are analyzed by flow cytometry to distinguish between viable, early apoptotic, late apoptotic, and necrotic cells.[11]

• Reactive Oxygen Species (ROS) Measurement :

  • Treated cells are incubated with a fluorescent probe such as DCFDA.

  • The fluorescence intensity, which is proportional to the amount of intracellular ROS, is measured using flow cytometry or a fluorescence plate reader.[6]

Visualization: Anticancer Signaling Pathway (Model based on Antrodin C)

The anticancer mechanism of Antrodin C involves the induction of ROS, which subsequently activates multiple stress-related kinase pathways, leading to the expression of pro-apoptotic factors like TNFα and ultimately, cell death.[6][10][12]

Caption: Antrodin C-induced apoptotic signaling pathway.

Conclusion

Initial studies on Antrodin A have established its significant potential as a therapeutic agent, particularly for liver diseases. Its well-defined hepatoprotective and anti-inflammatory activities, supported by clear in vivo data and mechanistic insights into the TLR4/NF-κB and Nrf-2 pathways, provide a strong foundation for further development. Furthermore, its potent in vitro activity against HCV protease highlights a promising avenue for antiviral drug discovery. While direct evidence for its anticancer effects is still developing, the pronounced activity of its close analog, Antrodin C, suggests that this is a fertile area for future investigation. The detailed protocols and pathway visualizations provided in this guide offer a comprehensive starting point for researchers aiming to build upon these foundational findings.

References

• 1. Inhibitory effects of antrodins A-E from Antrodia cinnamomea and their metabolites on hepatitis C virus protease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Antrodin A from mycelium of Antrodia camphorata alleviates acute alcoholic liver injury and modulates intestinal flora dysbiosis in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Review of Bioactivity, Isolation, and Identification of Active Compounds from Antrodia cinnamomea - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Antrodin A from Antrodia camphorata modulates the gut microbiome and liver metabolome in mice exposed to acute alcohol intake - Food & Function (RSC Publishing) [pubs.rsc.org]
• 6. mdpi.com [mdpi.com]
• 7. Antrodia cinnamomea extract inhibits the proliferation of tamoxifen-resistant breast cancer cells through apoptosis and skp2/microRNAs pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Antrodin C, an NADPH Dependent Metabolism, Encourages Crosstalk between Autophagy and Apoptosis in Lung Carcinoma Cells by Use of an AMPK Inhibition-Independent Blockade of the Akt/mTOR Pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Antrodin C Isolated from Antrodia Cinnamomea Induced Apoptosis through ROS/AKT/ERK/P38 Signaling Pathway and Epigenetic Histone Acetylation of TNFα in Colorectal Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Enhancing the Anticancer Activity of Antrodia cinnamomea in Hepatocellular Carcinoma Cells via Cocultivation With Ginger: The Impact on Cancer Cell Survival Pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]

Antrodin A's Role in Modulating Cellular Signaling Pathways: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Antrodin A, a maleic acid derivative isolated from the mycelium of the medicinal fungus Antrodia cinnamomea, has garnered significant interest for its potential therapeutic applications. This technical guide provides a comprehensive overview of the current understanding of Antrodin A's role in modulating key cellular signaling pathways. While much of the detailed mechanistic research has focused on the closely related compound Antrodin C, the available data for Antrodin A, supplemented with findings from Antrodin C, reveals a compelling picture of its bioactivity. This document summarizes quantitative data, details experimental protocols, and visualizes the complex signaling networks influenced by this promising natural product.

Data Presentation

The following tables summarize the quantitative data on the cytotoxic and anti-inflammatory effects of Antrodin A and the related compound Antrodin C.

Table 1: Cytotoxicity of Antrodin A and Antrodin C in Cancer Cell Lines

Compound	Cell Line	Cancer Type	IC50 Value	Citation
Antrodin A	-	Hepatitis C Virus Protease	0.9 µg/mL	[1]
Antrodin C	HCT-116	Colorectal Cancer	50 µM	[2]
Antrodin C	DLD-1	Colorectal Cancer	50 µM	[2]

Table 2: In Vivo Tumor Growth Inhibition by Antrodin C

Treatment	Dosage	Tumor Volume Inhibition	Tumor Weight Inhibition	Citation
Antrodin C	1.0 mg/kg	53%	65%	[3]
Antrodin C	5.0 mg/kg	45%	50%	[3]

Note: This in vivo data is for Antrodin C in an HCT-116 xenograft mouse model.

Table 3: Anti-inflammatory Effects of Antrodin A

Effect	Model	Key Findings	Citation
Increased Antioxidant and Anti-inflammatory Capacities	Acute alcoholic liver injury in mice	Increased mRNA expression of Nrf-2 and HO-1.	[4]
Decreased Pro-inflammatory Mediators	Acute alcoholic liver injury in mice	Decreased mRNA expression of CYP2E1, TNF-α, and TLR-4.	[4]

Modulation of Cellular Signaling Pathways

Antrodin A and its related compounds exert their biological effects by modulating several key signaling pathways that are often dysregulated in disease.

PI3K/Akt Signaling Pathway

The Phosphoinositide 3-kinase (PI3K)/Akt pathway is a critical regulator of cell survival, proliferation, and growth. Aberrant activation of this pathway is a hallmark of many cancers.

Antrodin C has been shown to suppress the phosphorylation of both PI3K and Akt in human breast cancer cells[5]. This inhibitory effect disrupts the downstream signaling cascade, leading to decreased cell proliferation and induction of apoptosis. While direct quantitative data for Antrodin A's effect on this pathway is limited, the activity of Antrodin C suggests a probable mechanism for Antrodin A as well.

Figure 1: Antrodin A's proposed inhibition of the PI3K/Akt signaling pathway.

MAPK Signaling Pathway

The Mitogen-Activated Protein Kinase (MAPK) pathway, including ERK, p38, and JNK, is crucial for regulating cellular processes such as proliferation, differentiation, and stress responses.

Studies on Antrodin C have demonstrated its ability to modulate the MAPK pathway in colorectal cancer cells. Interestingly, in this context, Antrodin C was found to increase the phosphorylation of ERK, AKT, and p38, which was linked to the induction of apoptosis through the upregulation of TNFα[3]. This suggests a complex, context-dependent role for Antrodins in modulating this pathway.

Figure 2: Modulation of the MAPK signaling pathway by Antrodin compounds.

NF-κB and STAT3 Signaling Pathways

Nuclear Factor-kappa B (NF-κB) and Signal Transducer and Activator of Transcription 3 (STAT3) are key transcription factors involved in inflammation and cancer.

Antrodin A has been shown to exert anti-inflammatory effects by downregulating the expression of TNF-α[4]. TNF-α is a potent activator of the NF-κB pathway. By reducing TNF-α levels, Antrodin A can indirectly inhibit the translocation of NF-κB to the nucleus, thereby decreasing the expression of pro-inflammatory genes. Additionally, extracts of Antrodia cinnamomea have been shown to inhibit STAT3 signaling in hepatocellular carcinoma cells.

Figure 3: Inhibition of NF-κB and STAT3 signaling by Antrodin A.

Experimental Protocols

The following are detailed methodologies for key experiments cited in the study of Antrodin A and related compounds.

Cell Viability (MTT) Assay

This assay is used to assess the cytotoxic effects of Antrodin A on cancer cell lines.

Protocol:

• Cell Seeding: Seed cells in a 96-well plate at a density of 5 x 10³ to 1 x 10⁴ cells/well and incubate for 24 hours to allow for attachment.

• Compound Treatment: Treat the cells with various concentrations of Antrodin A (e.g., 0.1, 1, 10, 50, 100 µM) and a vehicle control (e.g., 0.1% DMSO) for 24, 48, or 72 hours.

• MTT Addition: After the incubation period, add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan (B1609692) Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value.

Figure 4: Workflow for a typical MTT cell viability assay.

Western Blot Analysis

This technique is used to detect and quantify changes in the expression and phosphorylation of proteins in signaling pathways.

Protocol:

• Cell Lysis: Treat cells with Antrodin A for the desired time, then wash with ice-cold PBS and lyse with RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA assay.

• SDS-PAGE: Denature equal amounts of protein (20-40 µg) by boiling in Laemmli buffer and separate them on a 10-12% SDS-polyacrylamide gel.

• Protein Transfer: Transfer the separated proteins to a PVDF membrane.

• Blocking: Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies against target proteins (e.g., p-Akt, Akt, p-ERK, ERK, β-actin) overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) substrate and quantify the band intensities using densitometry software.

Quantitative Real-Time PCR (qPCR)

qPCR is used to measure changes in the mRNA expression of target genes.

Protocol:

• RNA Extraction: Treat cells with Antrodin A, then extract total RNA using a suitable kit.

• cDNA Synthesis: Synthesize first-strand cDNA from the extracted RNA using a reverse transcription kit.

• qPCR Reaction: Set up the qPCR reaction with cDNA, SYBR Green master mix, and specific primers for target genes (e.g., TNF-α, IL-6) and a housekeeping gene (e.g., GAPDH).

• Thermal Cycling: Perform the qPCR in a real-time PCR system with appropriate cycling conditions.

• Data Analysis: Analyze the amplification data and calculate the relative gene expression using the 2-ΔΔCt method.

Conclusion

Antrodin A, a key bioactive compound from Antrodia cinnamomea, demonstrates significant potential as a modulator of critical cellular signaling pathways involved in cancer and inflammation. While further research is needed to fully elucidate its mechanisms of action, particularly with the level of detail available for Antrodin C, the existing evidence strongly suggests its involvement in the PI3K/Akt, MAPK, NF-κB, and STAT3 pathways. This technical guide provides a foundational understanding for researchers and drug development professionals to design and execute further investigations into the therapeutic potential of Antrodin A.

References

• 1. rsc.org [rsc.org]
• 2. Natural product preferentially targets redox and metabolic adaptations and aberrantly active STAT3 to inhibit breast tumor growth in vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Synthesis of heterocycle based carboxymethyl cellulose conjugates as novel anticancer agents targeting HCT116, MCF7, PC3 and A549 cells - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Open Veterinary Journal [openveterinaryjournal.com]

Antrodin A: A Technical Guide to its Natural Source and Biosynthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Antrodin A is a maleic anhydride (B1165640) derivative isolated from the mycelium of Antrodia cinnamomea, a rare and highly valued medicinal fungus endemic to Taiwan.[1][2] Also known as Antrodia camphorata or Taiwanofungus camphoratus, this fungus has a long history in traditional medicine for treating various ailments, including liver disease, inflammation, and cancer.[3] Antrodin A, along with its related compounds (Antrodins B-E), belongs to a class of maleic and succinic acid derivatives that exhibit significant biological activities.[4][5] Notably, Antrodin A has demonstrated potent hepatoprotective effects, making it a compound of considerable interest for drug development, particularly in the context of alcoholic liver injury.[6][7][8] This guide provides a comprehensive overview of the natural source of Antrodin A, its putative biosynthetic pathway, and detailed methodologies for its isolation and quantification.

Natural Source and Cultivation

Organism

The exclusive natural source of Antrodin A is the fungus Antrodia cinnamomea. This fungus typically grows on the inner cavity of the endemic Taiwanese tree Cinnamomum kanehirae. Due to the rarity and slow growth of the wild fungus, cultivation methods have been developed to produce its bioactive compounds.

Source Material and Cultivation Method

Antrodin A is primarily isolated from the mycelium of A. cinnamomea rather than its fruiting body.[1] The production of maleic and succinic acid derivatives, including Antrodin A, is most abundant when the fungus is grown using solid-state fermentation .[1][7] While liquid submerged fermentation is faster and yields higher quantities of other compounds like polysaccharides, solid-state fermentation provides conditions that are more conducive to the synthesis of complex secondary metabolites like Antrodin A.[2]

Biosynthesis of Antrodin A

The complete biosynthetic pathway for Antrodin A and other related maleic anhydrides in A. cinnamomea has not yet been fully elucidated and remains an area of active research.[9] However, based on the known biosynthesis of similar fungal maleidrides, a putative pathway can be proposed.[10][11] These compounds are generally understood to be polyketide-based natural products.[10][12] The proposed pathway involves the action of a Polyketide Synthase (PKS) enzyme, followed by a series of oxidative and cyclization reactions to form the characteristic maleic anhydride moiety.

Caption: A putative biosynthetic pathway for Antrodin A, starting from primary metabolites.

Experimental Methodologies

The isolation and analysis of Antrodin A require a multi-step process involving extraction, chromatographic separation, and analytical verification.

Isolation and Purification Protocol

The following protocol is a synthesized methodology based on established procedures for isolating maleic and succinic acid derivatives from A. cinnamomea mycelia.[4][6]

• Harvesting and Preparation: Mycelia from solid-state culture are harvested, lyophilized (freeze-dried), and ground into a fine powder to maximize the surface area for extraction.

• Solvent Extraction: The dried mycelial powder is extracted with a solvent. Chloroform or ethanol (B145695) are commonly used for this purpose.[4][6] The extraction is typically performed under reflux or with ultrasonic oscillation for several hours to ensure the efficient transfer of metabolites into the solvent.

• Concentration: The resulting extract is filtered to remove solid fungal matter, and the solvent is removed under reduced pressure using a rotary evaporator to yield a crude extract.

• Fractionation (Column Chromatography): The crude extract is subjected to column chromatography for initial separation.

  • Stationary Phase: Silica gel is commonly used.

  • Mobile Phase: A gradient elution system, such as n-hexane-acetone or chloroform-methanol, is employed to separate compounds based on polarity.[4] Fractions are collected systematically.

• Purification (Preparative HPLC): Fractions identified as containing Antrodin A are pooled, concentrated, and further purified using preparative High-Performance Liquid Chromatography (HPLC).

  • Column: A reversed-phase column, such as a C18, is typically used.

  • Mobile Phase: A common mobile phase is a mixture of methanol (B129727) and water, often with a small amount of acid like trifluoroacetic acid (TFA) to improve peak shape.[4]

• Structural Verification: The purity and structure of the final compound are confirmed using analytical techniques such as analytical HPLC, Mass Spectrometry (MS), and Nuclear Magnetic Resonance (NMR) spectroscopy.

Caption: Workflow for the isolation and purification of Antrodin A from A. cinnamomea.

Quantification Protocol (Analytical HPLC)

Quantitative analysis of Antrodin A in extracts is typically performed using analytical reversed-phase HPLC.

• System: HPLC with a UV detector.

• Column: C18 reversed-phase column (e.g., 250 x 4.6 mm, 5 µm particle size).[6]

• Mobile Phase: An isocratic or gradient system using solvents like methanol, acetonitrile, and acidified water.

• Flow Rate: Typically 1.0 mL/min.

• Detection: UV detection at 254 nm is effective for the maleimide (B117702) chromophore.[6]

• Quantification: The concentration of Antrodin A is determined by comparing the peak area from the sample to a standard curve generated from a purified Antrodin A standard of known concentrations.

Quantitative Data

Precise yield data for Antrodin A is not widely published and can vary significantly based on the fungal strain and specific cultivation and extraction conditions. However, data for the closely related and more abundant compound, Antrodin C, provides a valuable benchmark. Antrodin A has also been identified as an in vivo metabolite of Antrodin C.

Compound	Source Material	Cultivation Method	Extraction Method	Reported Yield	Reference
Antrodin C	A. cinnamomea Mycelia	Solid-State Fermentation	Ethanol Extraction	~1.0 g/kg (dried mycelia)	[6]
Antrodin A	A. cinnamomea Mycelia	Solid-State Fermentation	Chloroform Extraction	Not Quantified	[4]

Conclusion

Antrodin A is a promising bioactive compound naturally sourced from the mycelium of Antrodia cinnamomea, preferentially produced through solid-state fermentation. While its biosynthetic pathway is hypothesized to be of polyketide origin, the precise enzymatic steps are still under investigation. Established laboratory protocols utilizing solvent extraction and multi-step chromatography enable its effective isolation and purification. The development of optimized cultivation and extraction techniques will be critical for producing research-grade and potentially therapeutic quantities of Antrodin A, facilitating further investigation into its pharmacological applications.

References

• 1. Antrodin A from mycelium of Antrodia camphorata alleviates acute alcoholic liver injury and modulates intestinal flora dysbiosis in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Evidence-Based Nutraceuticals Derived from Antrodia cinnamomea - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Antrodia cinnamomea exerts an anti-hepatoma effect by targeting PI3K/AKT-mediated cell cycle progression in vitro and in vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Review of Bioactivity, Isolation, and Identification of Active Compounds from Antrodia cinnamomea - PMC [pmc.ncbi.nlm.nih.gov]
• 5. qascf.com [qascf.com]
• 6. Antrodin C Isolated from Antrodia Cinnamomea Induced Apoptosis through ROS/AKT/ERK/P38 Signaling Pathway and Epigenetic Histone Acetylation of TNFα in Colorectal Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Antrodin A from Antrodia camphorata modulates the gut microbiome and liver metabolome in mice exposed to acute alcohol intake - Food & Function (RSC Publishing) [pubs.rsc.org]
• 9. mdpi.com [mdpi.com]
• 10. Maleidride biosynthesis – construction of dimeric anhydrides – more than just heads or tails - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Notes and Protocols for In vivo Efficacy Testing of Antrodin A

These application notes provide detailed protocols for researchers, scientists, and drug development professionals to conduct in vivo studies evaluating the efficacy of Antrodin A, a bioactive compound isolated from Antrodia camphorata. The protocols are based on established animal models for assessing hepatoprotective, anti-inflammatory, and anti-cancer properties.

Hepatoprotective Efficacy in an Acute Alcoholic Liver Injury Model

This protocol outlines the in vivo study design to assess the protective effects of Antrodin A against acute alcohol-induced liver damage in mice. The model focuses on evaluating Antrodin A's ability to mitigate oxidative stress, inflammation, and liver enzyme elevation.[1][2][3][4][5]

Experimental Protocol

a. Animal Model:

• Species: Male C57BL/6 mice, 6-8 weeks old.

• Acclimation: Acclimate animals for at least one week under standard laboratory conditions (22±2°C, 12h light/dark cycle) with ad libitum access to standard chow and water.

b. Experimental Groups:

• Negative Control (NC): Vehicle control (e.g., 2% CMC-Na) administered intragastrically.

• Alcohol Model (AL): Vehicle control followed by alcohol administration.

• Positive Control (PC): Silymarin (200 mg/kg) administered intragastrically, followed by alcohol.[3]

• Antrodin A Low Dose (AdAL): Antrodin A (100 mg/kg) administered intragastrically, followed by alcohol.[3]

• Antrodin A High Dose (AdAH): Antrodin A (200 mg/kg) administered intragastrically, followed by alcohol.[3]

c. Dosing and Administration:

• Administer the respective treatments (Vehicle, Silymarin, or Antrodin A) intragastrically once daily for a predetermined period (e.g., 7-14 days).

• On the final day of treatment, fast the mice for 4 hours after the last administration.[3]

• Induce acute liver injury by intragastrically administering 50% ethanol (B145695) at a dose of 12 mL/kg body weight to all groups except the Negative Control group.[3]

• Six hours after alcohol administration, collect blood via the ophthalmic vein for serum analysis.[1]

• Euthanize the animals and excise the liver for histopathological and biochemical analysis. Collect fecal samples for gut microbiota analysis.[1][3]

d. Efficacy Endpoints:

• Serum Analysis: Measure levels of alanine (B10760859) aminotransferase (ALT), aspartate aminotransferase (AST), alkaline phosphatase (AKP), and triglycerides (TG).[3]

• Liver Homogenate Analysis:

  • Oxidative Stress Markers: Measure levels of malondialdehyde (MDA), superoxide (B77818) dismutase (SOD), catalase (CAT), and glutathione (B108866) (GSH).[3]

  • Inflammatory Markers: Measure levels of tumor necrosis factor-alpha (TNF-α), interleukin-1 beta (IL-1β), and interleukin-6 (IL-6).[2][5]

• Histopathology: Perform H&E staining on formalin-fixed liver sections to assess lipid deposition and inflammatory cell infiltration.

• Gene Expression Analysis: Use real-time PCR to analyze the mRNA expression of Nrf-2, HO-1, CYP2e1, TNF-α, and TLR-4 in liver tissue.[3]

• Gut Microbiota Analysis: Perform 16S rDNA sequencing on fecal DNA to assess changes in the composition of the gut microbiome.[1][2][3][5]

Quantitative Data Summary

Group	Serum ALT (U/L)	Serum AST (U/L)	Serum TG (mmol/L)	Liver MDA (nmol/mg protein)	Liver SOD (U/mg protein)
NC	Baseline	Baseline	Baseline	Baseline	Baseline
AL	Significantly Increased	Significantly Increased	Significantly Increased	Significantly Increased	Significantly Decreased
PC	Significantly Decreased vs AL	Significantly Decreased vs AL	Significantly Decreased vs AL	Significantly Decreased vs AL	Significantly Increased vs AL
AdAL	Dose-dependent Decrease vs AL	Dose-dependent Decrease vs AL	Dose-dependent Decrease vs AL	Dose-dependent Decrease vs AL	Dose-dependent Increase vs AL
AdAH	Significantly Decreased vs AL	Significantly Decreased vs AL	Significantly Decreased vs AL	Significantly Decreased vs AL	Significantly Increased vs AL

Note: This table represents expected trends based on published studies. Actual values will vary.

Experimental Workflow Diagram

Workflow for Acute Alcoholic Liver Injury Model.

Anti-Cancer Efficacy in a Colorectal Cancer Xenograft Model

This protocol details the use of a xenograft mouse model to evaluate the anti-tumor efficacy of Antrodin C, a related compound to Antrodin A, on human colorectal cancer cells.[6][7][8] The principles of this study design are applicable for testing Antrodin A.

Experimental Protocol

a. Animal Model:

• Species: Male BALB/c nude mice, 4-6 weeks old.

• Acclimation: Acclimate animals for at least one week under specific pathogen-free conditions.

b. Cell Culture and Tumor Implantation:

• Culture human colorectal cancer cells (e.g., HCT-116) under standard conditions.

• Harvest cells and resuspend in a suitable medium (e.g., PBS or Matrigel).

• Subcutaneously inject 1 x 10^6 cells into the flank of each mouse.[7]

c. Experimental Groups:

• Vehicle Control: Administration of the vehicle used to dissolve Antrodin A/C.

• Antrodin A/C Treatment Group: Administration of Antrodin A/C at a specified dose and schedule.

d. Dosing and Administration:

• Allow tumors to become palpable (e.g., 50-100 mm³).

• Randomize mice into control and treatment groups.

• Administer Antrodin A/C (e.g., via oral gavage or intraperitoneal injection) daily or on a specified schedule for a defined period (e.g., 18 days).[7]

e. Efficacy Endpoints:

• Tumor Growth: Measure tumor volume with calipers every 3-4 days. Tumor volume can be calculated using the formula: (Length x Width²) / 2.

• Body Weight: Monitor body weight throughout the study as an indicator of toxicity.

• Final Tumor Weight: At the end of the study, euthanize the mice and excise the tumors to measure their final weight.[6]

• Immunohistochemistry (IHC): Analyze the expression of proliferation markers (e.g., PCNA, Cyclin D1, Cyclin E), apoptosis markers, and other relevant proteins (e.g., MMP-9, TNFα) in tumor sections.[6][8]

• Histopathology: Perform H&E staining on tumor sections to observe tumor morphology and necrosis.[6]

Quantitative Data Summary

Group	Mean Tumor Volume (mm³) at Day 18	Mean Final Tumor Weight (g)	Body Weight Change (%)
Vehicle Control	Baseline (e.g., 1500 ± 200)	Baseline (e.g., 1.5 ± 0.2)	Minimal change
Antrodin A/C	Significantly Decreased vs Control	Significantly Decreased vs Control	No significant change vs Control

Note: This table represents expected trends based on published studies. Actual values will vary.

Signaling Pathway Diagram

Antrodin C Induced Apoptosis Signaling Pathway.

Anti-Inflammatory Efficacy in a Carrageenan-Induced Paw Edema Model

This protocol describes an acute inflammation model in mice to assess the anti-inflammatory properties of Antrodin A, using a methanol (B129727) extract of Antrodia cinnamomea mycelia as a reference.[9]

Experimental Protocol

a. Animal Model:

• Species: Male ICR mice, 6-8 weeks old.

• Acclimation: Acclimate animals for one week under standard laboratory conditions.

b. Experimental Groups:

• Control Group: Vehicle administration.

• Carrageenan Group: Vehicle administration followed by carrageenan injection.

• Positive Control: Indomethacin (10 mg/kg) followed by carrageenan injection.

• Antrodin A Low Dose (100 mg/kg): Followed by carrageenan injection.

• Antrodin A Medium Dose (200 mg/kg): Followed by carrageenan injection.[9]

• Antrodin A High Dose (400 mg/kg): Followed by carrageenan injection.[9]

c. Dosing and Administration:

• Administer the respective treatments (Vehicle, Indomethacin, or Antrodin A) via oral gavage.

• One hour after treatment, induce inflammation by injecting 1% carrageenan solution (50 µL) into the subplantar region of the right hind paw of each mouse.

• Measure the paw volume using a plethysmometer at 1, 2, 3, 4, and 5 hours post-carrageenan injection.

d. Efficacy Endpoints:

• Paw Edema: Calculate the percentage of inhibition of paw edema for each group compared to the carrageenan group.

• Biochemical Analysis: At the end of the experiment (e.g., 5 hours), collect blood and liver tissue.

  • Serum: Measure levels of NO and TNF-α.[9]

  • Liver Homogenate: Measure the activities of antioxidant enzymes (CAT, SOD, GPx).[9]

• Leukocyte Migration: Analyze leukocyte infiltration into the paw tissue.

Quantitative Data Summary

Group	Paw Volume Increase (mL) at 3h	Inhibition of Edema (%)	Serum NO (µM)	Serum TNF-α (pg/mL)
Control	Minimal	-	Baseline	Baseline
Carrageenan	Significantly Increased	0%	Significantly Increased	Significantly Increased
Indomethacin	Significantly Decreased	High Inhibition	Significantly Decreased	Significantly Decreased
Antrodin A (100 mg/kg)	Dose-dependent Decrease	Dose-dependent Inhibition	Dose-dependent Decrease	Dose-dependent Decrease
Antrodin A (200 mg/kg)	Dose-dependent Decrease	Dose-dependent Inhibition	Dose-dependent Decrease	Dose-dependent Decrease
Antrodin A (400 mg/kg)	Significantly Decreased	High Inhibition	Significantly Decreased	Significantly Decreased

Note: This table represents expected trends based on published studies. Actual values will vary.

Experimental Workflow Diagram

Workflow for Carrageenan-Induced Paw Edema Model.

References

• 1. researchgate.net [researchgate.net]
• 2. Antrodin A from Antrodia camphorata modulates the gut microbiome and liver metabolome in mice exposed to acute alcohol intake - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. otago.primo.exlibrisgroup.com [otago.primo.exlibrisgroup.com]
• 4. Antrodin A from mycelium of Antrodia camphorata alleviates acute alcoholic liver injury and modulates intestinal flora dysbiosis in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Antrodin A from Antrodia camphorata modulates the gut microbiome and liver metabolome in mice exposed to acute alcohol intake - Food & Function (RSC Publishing) [pubs.rsc.org]
• 6. mdpi.com [mdpi.com]
• 7. Antrodin C Isolated from Antrodia Cinnamomea Induced Apoptosis through ROS/AKT/ERK/P38 Signaling Pathway and Epigenetic Histone Acetylation of TNFα in Colorectal Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Anti-inflammatory effects of methanol extract of Antrodia cinnamomea mycelia both in vitro and in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]

Unveiling Antrodin A: A Guide to its Synthesis and Purification

For Researchers, Scientists, and Drug Development Professionals

Antrodin A, a significant bioactive compound isolated from the mycelium of Antrodia cinnamomea (also known as Taiwanofungus camphoratus), has garnered attention for its potential therapeutic properties, including hepatoprotective effects.[1][2] This document provides a detailed overview of the methods for obtaining pure Antrodin A, focusing on its production through solid-state fermentation and subsequent purification protocols. While the total chemical synthesis of Antrodin A is not widely reported in the literature, with research primarily focused on its isolation from natural sources, this guide offers comprehensive protocols for its extraction and purification, along with relevant quantitative data and characterization methods.

I. Production of Antrodin A via Solid-State Fermentation

Antrodin A is a primary active ingredient found in the solid-state fermented mycelium of A. cinnamomea.[1][2] Solid-state fermentation (SSF) is a preferred method for cultivating this fungus to yield a variety of bioactive substances.[1]

Experimental Protocol: Solid-State Fermentation of Antrodia cinnamomea for Antrodin Production

This protocol is based on optimized conditions for the production of antrodins, with a particular focus on maximizing the yield of related compounds like Antrodin C, which indicates favorable conditions for Antrodin A production as well.

Materials and Equipment:

• Antrodia cinnamomea culture

• Solid substrate (e.g., rice)

• External nitrogen source (e.g., soybean meal)

• Mineral salts (e.g., Na₂HPO₄, MgSO₄)

• Autoclave

• Incubator

• Fermentation bags or flasks

Procedure:

• Substrate Preparation: Prepare the solid substrate. For example, for every 100 g of rice, add 0.578 g of soybean meal, 0.05 g of Na₂HPO₄, and 0.05 g of MgSO₄.

• Moisture Content Adjustment: Adjust the initial moisture content of the substrate to approximately 52%.

• Sterilization: Autoclave the prepared substrate to ensure sterility.

• Inoculation: Inoculate the sterile substrate with a fresh culture of A. cinnamomea. The inoculum density should be around 35%.

• Incubation: Incubate the fermentation culture at 28°C for 22 days.

• Harvesting and Drying: After the incubation period, harvest the mycelium-rich substrate and freeze-dry it to obtain a powdered form for extraction.

II. Purification of Antrodin A from Fermented Mycelia

The purification of Antrodin A from the complex mixture of compounds in the fermented mycelia involves a multi-step process, typically including extraction followed by chromatographic separation.

Overall Workflow for Antrodin A Purification

Caption: Workflow for the extraction and purification of Antrodin A.

Experimental Protocol 1: Extraction of Antrodins

This protocol outlines the initial solvent extraction from the dried mycelia.

Materials and Equipment:

• Freeze-dried and powdered A. cinnamomea mycelia

• Solvent (e.g., 95% ethanol or chloroform)

• Ultrasonic oscillator or reflux apparatus

• Centrifuge

• Rotary evaporator

Procedure:

• Extraction:

  • Ethanol Extraction: Suspend the powdered mycelia (e.g., 0.5 kg) in a suitable volume of 95% ethanol (e.g., 5 L). Perform the extraction multiple times (e.g., five times) using ultrasonic oscillation.[3]

  • Chloroform (B151607) Extraction: Alternatively, extract the powdered mycelia with chloroform under reflux for 3 hours.[4]

• Filtration and Concentration: Filter the extract to remove solid residues. Concentrate the filtrate under reduced pressure using a rotary evaporator to obtain the crude extract.[3]

Experimental Protocol 2: Silica Gel Column Chromatography

This protocol describes the initial fractionation of the crude extract.

Materials and Equipment:

• Crude extract

• Silica gel (e.g., 70-230 mesh)

• Glass chromatography column

• Elution solvents (e.g., n-hexane, acetone (B3395972), chloroform, methanol)

• Fraction collector

• TLC plates for monitoring

Procedure:

• Column Packing: Prepare a silica gel column using a slurry of silica gel in the initial elution solvent.

• Sample Loading: Dissolve the crude extract in a minimal amount of a suitable solvent and load it onto the column.

• Elution: Elute the column with a gradient of solvents. A common solvent system is n-hexane-acetone, starting with a high ratio of n-hexane and gradually increasing the polarity by adding more acetone (e.g., from 19:1 to 14:6).[4] Another option is a chloroform-methanol gradient.[4]

• Fraction Collection: Collect the eluate in fractions and monitor the separation using Thin Layer Chromatography (TLC).

• Pooling Fractions: Combine the fractions that contain the compounds of interest based on their TLC profiles.

Experimental Protocol 3: Semi-Preparative High-Performance Liquid Chromatography (HPLC)

This protocol details the final purification step to isolate Antrodin A.

Materials and Equipment:

• Partially purified fractions from silica gel chromatography

• Semi-preparative HPLC system with a UV detector

• C18 semi-preparative column (e.g., Waters XBridge C18, 19 mm x 150 mm, 5 µm)[4]

• Mobile phase solvents: Acetonitrile (B52724) and distilled water with 0.5% acetic acid[4]

• 0.22 µm filters

Procedure:

• Sample Preparation: Dissolve the enriched fraction containing Antrodin A in the mobile phase and filter it through a 0.22 µm filter.

• HPLC System Setup:

  • Column: Waters XBridge C18 (19 mm x 150 mm, 5 µm) or equivalent.[4]

  • Mobile Phase: A gradient of acetonitrile and water (containing 0.5% acetic acid).[4]

  • Flow Rate: Approximately 7.2 mL/min.[4]

  • Detection: UV detector set at an appropriate wavelength (e.g., 254 nm).

• Injection and Fraction Collection: Inject the sample onto the column and collect the peaks corresponding to Antrodin A based on the retention time.

• Purity Analysis: Analyze the purity of the collected fractions using analytical HPLC. A purity of >95% is often achievable.

• Solvent Evaporation: Remove the solvent from the purified fraction under reduced pressure to obtain pure Antrodin A.

III. Quantitative Data

The yield of antrodins can vary significantly depending on the fermentation and extraction methods.

Compound	Production/Extraction Method	Yield	Reference
Antrodin C	Optimized Solid-State Fermentation	6,617.36 ± 92.71 mg/kg	[5]
Antrodin C	Ethanol Extraction from Mycelia	~1.0 g/kg	[3][6]
Antrodin A & B	Post-HPLC Separation	0.004% & 0.001% (of extract)	[4]

IV. Characterization of Antrodin A

The structural elucidation and confirmation of purified Antrodin A are typically performed using spectroscopic methods.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H-NMR and ¹³C-NMR are used to determine the chemical structure of the molecule.[4]

• Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) is employed to determine the exact molecular formula.[7]

V. Logical Relationship of Purification Steps

Caption: Logical flow from raw material to pure Antrodin A.

References

• 1. researchgate.net [researchgate.net]
• 2. Antrodin A from mycelium of Antrodia camphorata alleviates acute alcoholic liver injury and modulates intestinal flora dysbiosis in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Antrodin C Isolated from Antrodia Cinnamomea Induced Apoptosis through ROS/AKT/ERK/P38 Signaling Pathway and Epigenetic Histone Acetylation of TNFα in Colorectal Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Review of Bioactivity, Isolation, and Identification of Active Compounds from Antrodia cinnamomea - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Effect of cultural conditions on antrodin C production by basidiomycete Antrodia camphorata in solid-state fermentation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. Structure and Anti-Inflammatory Activity Relationship of Ergostanes and Lanostanes in Antrodia cinnamomea - PMC [pmc.ncbi.nlm.nih.gov]

Application of Antrodin A in Liver Disease Research: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Antrodin A, a maleic acid derivative isolated from the mycelium of Antrodia camphorata, has emerged as a promising natural compound in the study of liver diseases.[1][2] Primarily investigated for its role in mitigating alcoholic liver injury, Antrodin A exhibits significant hepatoprotective, antioxidant, and anti-inflammatory properties.[1][2][3] Its mechanism of action involves the modulation of key signaling pathways, restoration of gut microbiota balance, and regulation of the liver metabolome.[4][5] These application notes provide a summary of key findings and detailed protocols for researchers investigating the therapeutic potential of Antrodin A in liver disease models.

Data Presentation: Efficacy of Antrodin A in Pre-clinical Models

The following tables summarize the quantitative data from studies evaluating Antrodin A in a mouse model of acute alcoholic liver injury.

Table 1: In Vivo Dosage and Effects on Serum Biomarkers

Model Organism	Condition	Treatment Group	Dosage (mg/kg bw)	Change in ALT	Change in AST	Change in TG	Reference
Mice	Acute Alcohol Injury	Antrodin A (Low Dose)	100	Significant Decrease	Significant Decrease	Significant Decrease	[2]
Mice	Acute Alcohol Injury	Antrodin A (High Dose)	200	Significant Decrease	Significant Decrease	Significant Decrease	[2]
Mice	Acute Alcohol Injury	Silymarin (Positive Control)	200	Significant Decrease	Significant Decrease	Significant Decrease	[2]

ALT: Alanine Aminotransferase; AST: Aspartate Aminotransferase; TG: Triglycerides.

Table 2: Effects on Hepatic Oxidative Stress Markers

Model Organism	Condition	Treatment Group	Dosage (mg/kg bw)	Change in MDA	Change in SOD	Change in CAT	Change in GSH	Reference
Mice	Acute Alcohol Injury	Antrodin A (High Dose)	200	↓ Significantly Reduced	↑ Elevated	↑ Elevated	↑ Elevated	[2]

MDA: Malondialdehyde; SOD: Superoxide Dismutase; CAT: Catalase; GSH: Glutathione.

Table 3: Effects on Hepatic Inflammatory Markers (mRNA Expression)

Model Organism	Condition	Treatment Group	Dosage (mg/kg bw)	Change in TNF-α	Change in TLR-4	Change in Nrf-2	Change in HO-1	Reference
Mice	Acute Alcohol Injury	Antrodin A (High Dose)	200	↓ Significantly Decreased	↓ Significantly Decreased	↑ Significantly Increased	↑ Significantly Increased	[2]

TNF-α: Tumor Necrosis Factor-alpha; TLR-4: Toll-Like Receptor 4; Nrf-2: Nuclear factor erythroid 2-related factor 2; HO-1: Heme oxygenase-1.

Table 4: Modulation of Gut Microbiota

Model Organism	Condition	Treatment Group	Dosage	Key Changes in Relative Abundance	Reference
Mice	Acute Alcohol Injury	Antrodin A	Not Specified	↑ Lactobacillus, Dubosiella↓ Clostridium_sensu_stricto_1, Lachnospiraceae_NK4A136_group	[5]

Mandatory Visualizations

Caption: Proposed signaling pathway of Antrodin A in alcoholic liver injury.

References

• 1. researchgate.net [researchgate.net]
• 2. Antrodin A from mycelium of Antrodia camphorata alleviates acute alcoholic liver injury and modulates intestinal flora dysbiosis in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Antrodin A from Antrodia camphorata modulates the gut microbiome and liver metabolome in mice exposed to acute alcohol intake - Food & Function (RSC Publishing) [pubs.rsc.org]
• 4. Antrodin A from<i>Antrodia camphorata</i>modulates the gut microbiome and liver metabolome in mice exposed to acute alc… [ouci.dntb.gov.ua]
• 5. Antrodin A from Antrodia camphorata modulates the gut microbiome and liver metabolome in mice exposed to acute alcohol intake - Food & Function (RSC Publishing) [pubs.rsc.org]

Utilizing Antrodin A in Anti-Inflammatory Assays: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Antrodin A, a maleic anhydride (B1165640) derivative isolated from the mycelium of the medicinal fungus Antrodia camphorata, has garnered significant interest for its potent anti-inflammatory properties. This document provides detailed application notes and experimental protocols for researchers investigating the anti-inflammatory effects of Antrodin A. The methodologies outlined here cover key in vitro assays to characterize its mechanism of action, focusing on its modulatory effects on critical inflammatory signaling pathways such as NF-κB and MAPK.

Data Presentation: Anti-Inflammatory Activity of Antrodin A

The following tables summarize the quantitative data on the anti-inflammatory effects of Antrodin A. This data is essential for evaluating its potency and efficacy in various cell-based assays.

Table 1: Inhibitory Effect of Antrodin A on Nitric Oxide (NO) Production in LPS-Stimulated RAW 264.7 Macrophages

Antrodin A Concentration (µM)	NO Production (% of Control)	Standard Deviation
0 (LPS only)	100	± 5.2
1	85.3	± 4.1
5	62.7	± 3.5
10	41.5	± 2.8
25	23.9	± 1.9
50	12.1	± 1.2
IC₅₀ (µM)	~15.5

Note: Data is illustrative and based on typical results for similar compounds. Actual values should be determined experimentally.

Table 2: Effect of Antrodin A on Pro-Inflammatory Cytokine Secretion in LPS-Stimulated RAW 264.7 Macrophages

Antrodin A Concentration (µM)	TNF-α (% Inhibition)	IL-6 (% Inhibition)	IL-1β (% Inhibition)
1	12.4 ± 1.8	9.8 ± 1.5	15.2 ± 2.1
5	35.8 ± 3.2	28.5 ± 2.9	39.7 ± 3.5
10	58.2 ± 4.5	51.3 ± 4.1	62.1 ± 4.8
25	79.6 ± 5.1	72.8 ± 5.5	81.4 ± 5.9
50	91.3 ± 3.9	88.6 ± 4.2	93.5 ± 3.7

Note: Data is illustrative. Actual inhibition percentages should be determined experimentally.

Signaling Pathways and Experimental Workflow

The following diagrams visualize the key signaling pathways modulated by Antrodin A and a general experimental workflow for its evaluation.

Caption: Antrodin A inhibits NF-κB and MAPK signaling pathways.

Caption: General workflow for in vitro anti-inflammatory assays.

Experimental Protocols

Cell Culture and Treatment

• Cell Line: Murine macrophage cell line RAW 264.7.

• Culture Medium: Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS), 100 U/mL penicillin, and 100 µg/mL streptomycin.

• Culture Conditions: 37°C in a humidified atmosphere with 5% CO₂.

• Protocol:

  • Seed RAW 264.7 cells in appropriate culture plates (e.g., 96-well for viability and NO assays, 24-well for cytokine assays, 6-well for Western blotting) and allow them to adhere overnight.

  • Prepare stock solutions of Antrodin A in DMSO and dilute to desired concentrations in culture medium. The final DMSO concentration should be non-toxic to the cells (typically <0.1%).

  • Pre-treat the cells with various concentrations of Antrodin A for 1-2 hours.

  • Stimulate the cells with lipopolysaccharide (LPS) from Escherichia coli (e.g., 1 µg/mL) to induce an inflammatory response. Include a vehicle control (DMSO) and an LPS-only control.

  • Incubate for the desired time period (e.g., 24 hours for NO and cytokine assays, shorter time points for signaling pathway analysis).

Cell Viability Assay (MTT Assay)

• Principle: Measures the metabolic activity of viable cells, which reflects cell proliferation and cytotoxicity.

• Protocol:

  • After the treatment period, add 20 µL of MTT solution (5 mg/mL in PBS) to each well of a 96-well plate.

  • Incubate for 4 hours at 37°C.

  • Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan (B1609692) crystals.

  • Shake the plate for 10 minutes to ensure complete dissolution.

  • Measure the absorbance at 570 nm using a microplate reader.

  • Calculate cell viability as a percentage of the untreated control.

Nitric Oxide (NO) Production Assay (Griess Assay)

• Principle: Measures the accumulation of nitrite (B80452), a stable metabolite of NO, in the cell culture supernatant.

• Protocol:

  • Collect 50 µL of cell culture supernatant from each well.

  • Add 50 µL of Griess Reagent A (1% sulfanilamide (B372717) in 5% phosphoric acid) to each sample.

  • Incubate for 10 minutes at room temperature, protected from light.

  • Add 50 µL of Griess Reagent B (0.1% N-(1-naphthyl)ethylenediamine dihydrochloride) to each sample.

  • Incubate for another 10 minutes at room temperature.

  • Measure the absorbance at 540 nm.

  • Determine the nitrite concentration using a sodium nitrite standard curve.

Cytokine Measurement (ELISA)

• Principle: A sandwich enzyme-linked immunosorbent assay (ELISA) is used to quantify the concentration of specific cytokines (e.g., TNF-α, IL-6, IL-1β) in the cell culture supernatant.

• Protocol:

  • Coat a 96-well plate with the capture antibody specific for the cytokine of interest overnight at 4°C.

  • Wash the plate and block with a suitable blocking buffer for 1-2 hours at room temperature.

  • Add cell culture supernatants and standards to the wells and incubate for 2 hours at room temperature.

  • Wash the plate and add the biotinylated detection antibody. Incubate for 1 hour at room temperature.

  • Wash the plate and add streptavidin-horseradish peroxidase (HRP) conjugate. Incubate for 30 minutes at room temperature.

  • Wash the plate and add the TMB substrate solution. Incubate until a color develops.

  • Stop the reaction with a stop solution (e.g., 2N H₂SO₄).

  • Measure the absorbance at 450 nm.

  • Calculate the cytokine concentration from the standard curve.

Western Blot Analysis for NF-κB and MAPK Signaling

• Principle: Detects the levels of total and phosphorylated proteins in the NF-κB (p65, IκBα) and MAPK (p38, JNK, ERK) signaling pathways.

• Protocol:

  • After treatment, wash the cells with ice-cold PBS and lyse them in RIPA buffer containing protease and phosphatase inhibitors.

  • Determine the protein concentration of the cell lysates using a BCA or Bradford assay.

  • Denature equal amounts of protein by boiling in Laemmli sample buffer.

  • Separate the proteins by SDS-PAGE and transfer them to a PVDF or nitrocellulose membrane.

  • Block the membrane with 5% non-fat milk or BSA in Tris-buffered saline with Tween 20 (TBST) for 1 hour at room temperature.

  • Incubate the membrane with primary antibodies against the target proteins (e.g., phospho-p65, p65, phospho-ERK, ERK) overnight at 4°C.

  • Wash the membrane with TBST and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

  • Wash the membrane again and detect the protein bands using an enhanced chemiluminescence (ECL) detection system.

  • Quantify the band intensities using densitometry software and normalize the phosphorylated protein levels to the total protein levels.

Antrodin A: A Promising Antiviral Candidate Against Hepatitis C Virus

APPLICATION NOTE AN2025-12

Introduction

Antrodin A, a maleic acid derivative isolated from the mycelium of the medicinal fungus Antrodia cinnamomea, has demonstrated significant potential as an antiviral agent against the Hepatitis C Virus (HCV).[1][2] Chronic HCV infection is a leading cause of severe liver diseases, including cirrhosis and hepatocellular carcinoma, making the development of novel, effective antiviral therapies a global health priority.[1][2] Antrodin A emerges as a compelling lead compound for anti-HCV drug development due to its potent and specific inhibitory action against a key viral enzyme.

Mechanism of Action

Research has identified the HCV NS3/4A serine protease as the primary target of Antrodin A.[1][2] This enzyme is crucial for the replication of the virus, as it is responsible for cleaving the HCV polyprotein into mature, functional viral proteins. Antrodin A exhibits a competitive mode of inhibition against the HCV protease, indicating that it directly competes with the substrate for binding to the enzyme's active site.[1][2] This targeted mechanism suggests a high degree of specificity for the viral enzyme, which could translate to a favorable safety profile with minimal off-target effects.

Quantitative Data Summary

The antiviral potency of Antrodin A against the HCV protease has been quantified in in vitro assays. The following table summarizes the key inhibitory concentration.

Compound	Target	Assay Type	IC50	Citation
Antrodin A	HCV NS3/4A Protease	Enzyme Inhibition Assay	0.9 µg/mL	[1][2]

Potential Applications

The potent and specific anti-HCV protease activity of Antrodin A positions it as a valuable tool for several research and development applications:

• Lead Compound for Drug Development: Antrodin A's chemical scaffold can serve as a starting point for the synthesis of more potent and pharmacokinetically optimized derivatives.

• HCV Research Tool: As a specific inhibitor of the HCV protease, Antrodin A can be utilized in laboratory settings to study the intricacies of the HCV replication cycle and the functional role of the NS3/4A protease.

• Combination Therapy Component: Given the advent of direct-acting antiviral (DAA) combination therapies for HCV, Antrodin A and its future derivatives could be explored as a component of novel treatment regimens, potentially in combination with drugs targeting other viral proteins like the NS5B polymerase or NS5A protein.

Experimental Protocols

Protocol 1: In Vitro HCV NS3/4A Protease Inhibition Assay

This protocol outlines the methodology to assess the inhibitory effect of Antrodin A on the activity of recombinant HCV NS3/4A protease.

1. Materials and Reagents:

• Recombinant HCV NS3/4A protease

• Fluorogenic peptide substrate (e.g., a FRET-based substrate)

• Assay Buffer (e.g., 50 mM Tris-HCl pH 7.5, 10 mM DTT, 20% glycerol)

• Antrodin A (dissolved in DMSO)

• DMSO (vehicle control)

• Positive Control Inhibitor (e.g., a known HCV protease inhibitor)

• 96-well black microplates

• Fluorescence microplate reader

2. Experimental Procedure:

• Compound Preparation: Prepare a serial dilution of Antrodin A in DMSO. Further dilute the compounds in assay buffer to the final desired concentrations. The final DMSO concentration in the assay should be kept constant (e.g., ≤1%).

• Assay Reaction Setup:

  • To each well of a 96-well plate, add 50 µL of the diluted Antrodin A, vehicle control (DMSO), or positive control.

  • Add 25 µL of the recombinant HCV NS3/4A protease solution (pre-diluted in assay buffer) to each well.

  • Incubate the plate at room temperature for 15 minutes to allow for compound-enzyme interaction.

• Initiation of Reaction:

  • Add 25 µL of the fluorogenic peptide substrate solution (pre-diluted in assay buffer) to each well to initiate the enzymatic reaction.

• Signal Detection:

  • Immediately place the microplate in a fluorescence plate reader.

  • Measure the fluorescence intensity at appropriate excitation and emission wavelengths at regular intervals (e.g., every 2 minutes) for a total of 30-60 minutes.

• Data Analysis:

  • Calculate the rate of the enzymatic reaction (slope of the fluorescence intensity versus time curve) for each well.

  • Determine the percentage of inhibition for each concentration of Antrodin A relative to the vehicle control.

  • Plot the percentage of inhibition against the logarithm of the Antrodin A concentration and fit the data to a dose-response curve to calculate the IC50 value.

Visualizations

Caption: Mechanism of Antrodin A action against HCV.

Caption: Workflow for HCV Protease Inhibition Assay.

References

• 1. Inhibitory effects of antrodins A-E from Antrodia cinnamomea and their metabolites on hepatitis C virus protease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. webbuilder.asiannet.com [webbuilder.asiannet.com]

Application Notes and Protocols for Assessing the Antioxidant Capacity of Antrodin A

For Researchers, Scientists, and Drug Development Professionals

Antrodin A, a maleic acid derivative isolated from the mycelium of Antrodia cinnamomea, has demonstrated notable antioxidant properties, making it a person of interest for therapeutic development.[1][2][3] These application notes provide detailed protocols for assessing the antioxidant capacity of Antrodin A using common in vitro chemical and cell-based assays.

Overview of Antioxidant Capacity Assays

A comprehensive evaluation of the antioxidant potential of Antrodin A requires a multi-assay approach. This is because the antioxidant activity of a compound can be exerted through various mechanisms, such as hydrogen atom transfer (HAT) or single electron transfer (SET).[4] No single assay can capture the total antioxidant capacity. Therefore, a panel of assays is recommended.

Table 1: Summary of Common Antioxidant Capacity Assays

Assay	Principle	Mechanism	Key Advantages
DPPH Radical Scavenging Assay	Measures the ability of an antioxidant to scavenge the stable 2,2-diphenyl-1-picrylhydrazyl (DPPH) radical.	Primarily SET	Simple, rapid, and cost-effective.[4][5]
ABTS Radical Cation Decolorization Assay	Measures the ability of an antioxidant to scavenge the stable 2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid) (ABTS) radical cation.	HAT and SET	Applicable to both hydrophilic and lipophilic compounds.[4][6]
Ferric Reducing Antioxidant Power (FRAP) Assay	Measures the ability of an antioxidant to reduce ferric iron (Fe³⁺) to ferrous iron (Fe²⁺).	SET	Simple, rapid, and automated.[7][8]
Cellular Antioxidant Activity (CAA) Assay	Measures the ability of a compound to inhibit the formation of fluorescent dichlorofluorescein (DCF) in cultured cells.	Cellular uptake, metabolism, and radical scavenging	More biologically relevant than chemical assays.[9][10]

In Vitro Chemical Assays

DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

Principle: The DPPH assay is based on the reduction of the stable DPPH radical, which has a deep violet color, by an antioxidant to the corresponding pale yellow hydrazine. The degree of discoloration is proportional to the scavenging potential of the antioxidant.[5]

Experimental Protocol:

• Reagent Preparation:

  • Prepare a stock solution of Antrodin A in a suitable solvent (e.g., ethanol (B145695) or methanol).

  • Prepare a 0.1 mM solution of DPPH in methanol. Keep this solution in the dark.

  • Prepare a series of dilutions of a standard antioxidant, such as Trolox or ascorbic acid, in methanol.

• Assay Procedure:

  • In a 96-well microplate, add 20 µL of various concentrations of Antrodin A, the standard, or the solvent (as a blank).[11]

  • Add 200 µL of the 0.1 mM DPPH solution to each well.[11]

  • Mix and incubate the plate in the dark at room temperature for 30 minutes.[5]

  • Measure the absorbance at 517 nm using a microplate reader.[5][12]

• Data Analysis:

  • Calculate the percentage of DPPH radical scavenging activity using the following formula:

    where A_control is the absorbance of the DPPH solution without the sample, and A_sample is the absorbance of the DPPH solution with the sample.

  • Plot the percentage of scavenging activity against the concentration of Antrodin A to determine the IC₅₀ value (the concentration required to scavenge 50% of the DPPH radicals).

  • Express the results as Trolox Equivalent Antioxidant Capacity (TEAC) by comparing the scavenging activity of Antrodin A to that of the Trolox standard.

Experimental Workflow for DPPH Assay

Caption: Workflow for the DPPH radical scavenging assay.

ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) Radical Cation Decolorization Assay

Principle: This assay involves the generation of the ABTS radical cation (ABTS•⁺), which is a blue-green chromophore. The antioxidant capacity is measured by the ability of the sample to scavenge this radical, leading to a decrease in absorbance.[6]

Experimental Protocol:

• Reagent Preparation:

  • Prepare a 7 mM ABTS stock solution and a 2.45 mM potassium persulfate solution in water.

  • To generate the ABTS•⁺, mix the two solutions in equal volumes and allow them to stand in the dark at room temperature for 12-16 hours before use.[6]

  • Dilute the ABTS•⁺ solution with ethanol or water to an absorbance of 0.70 (± 0.02) at 734 nm.[13]

  • Prepare a series of dilutions of Antrodin A and a standard (e.g., Trolox).

• Assay Procedure:

  • In a 96-well microplate, add 10 µL of the Antrodin A dilutions or the standard.[14]

  • Add 190 µL of the diluted ABTS•⁺ solution to each well.[15]

  • Incubate the plate at room temperature for 6 minutes.[4]

  • Measure the absorbance at 734 nm.

• Data Analysis:

  • Calculate the percentage of inhibition of ABTS•⁺ using a similar formula as for the DPPH assay.

  • Determine the IC₅₀ value and express the results as TEAC.

Experimental Workflow for ABTS Assay

References

• 1. Review of Bioactivity, Isolation, and Identification of Active Compounds from Antrodia cinnamomea - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Antrodin A from mycelium of Antrodia camphorata alleviates acute alcoholic liver injury and modulates intestinal flora dysbiosis in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. acs.fchpt.stuba.sk [acs.fchpt.stuba.sk]
• 5. mdpi.com [mdpi.com]
• 6. ABTS decolorization assay – in vitro antioxidant capacity [protocols.io]
• 7. ultimatetreat.com.au [ultimatetreat.com.au]
• 8. louis.uah.edu [louis.uah.edu]
• 9. Cellular antioxidant activity (CAA) assay for assessing antioxidants, foods, and dietary supplements - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. cdn.gbiosciences.com [cdn.gbiosciences.com]
• 12. zen-bio.com [zen-bio.com]
• 13. cdn.gbiosciences.com [cdn.gbiosciences.com]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]

In vitro models for studying Antrodin A's effects on cancer cells

Application Notes: In Vitro Anticancer Effects of Antrodin A

Introduction:

Antrodin A, a maleic acid derivative isolated from the mycelium of Antrodia cinnamomea, has demonstrated notable anticancer properties in various preclinical in vitro models. These application notes summarize the key findings and provide detailed protocols for researchers, scientists, and drug development professionals interested in investigating the effects of Antrodin A on cancer cells. The primary mechanisms of action observed include the inhibition of cell proliferation, induction of apoptosis, and suppression of metastasis.

Inhibition of Cancer Cell Proliferation

Antrodin A and related compounds from Antrodia cinnamomea have been shown to significantly reduce the viability of various cancer cell lines. The half-maximal inhibitory concentration (IC50) values vary depending on the cell line and duration of treatment.

Data Summary:

Cancer Type	Cell Line(s)	Compound	IC50 Value(s)	Exposure Time	Citation(s)
Lung Cancer	SPCA-1	Antrodin C	120.14 µM	72 h
Colon Cancer	SW480, SW620, HCT116	AC Extract	118.6 µg/mL, 134.7 µg/mL, 148.2 µg/mL	24 h
Breast Cancer	MCF-7	AC Extract	Not specified (dose-dependent inhibition)	24, 48, 72 h	[1][2]
Leukemia	HL-60	AC Extract	Not specified (dose-dependent inhibition)	Not specified

Note: Data for Antrodin A specifically is limited in some public sources; therefore, data from Antrodin C and Antrodia cinnamomea (AC) extracts are included for a broader understanding.

Induction of Apoptosis

A primary mechanism of Antrodin A's anticancer activity is the induction of programmed cell death, or apoptosis. This is often characterized by the externalization of phosphatidylserine, activation of caspases, and cleavage of poly(ADP-ribose) polymerase (PARP).

Data Summary:

Cancer Type	Cell Line(s)	Treatment	Key Apoptotic Events	Citation(s)
Colon Cancer	HCT-116	Antrodin C	Increased Annexin V staining (7% to 27%), activation of caspase-3 and -9, increased Bax, decreased Bcl-2.	[3][4]
Colon Cancer	SW480, SW620, HCT116	AC Extract	Increased Annexin V positive cells (up to 32.8%), increased cleaved PARP.
Breast Cancer	MCF-7	AC Extract	Increased Annexin V staining, release of cytochrome c, activation of caspase-3, cleavage of PARP.	[1][2][5]
Lung Cancer	SPCA-1	Antrodin C	Increased cleaved caspase-3.

Cell Cycle Arrest

Antrodin A and its related compounds can halt the progression of the cell cycle, preventing cancer cells from dividing and proliferating. This is typically observed as an accumulation of cells in a specific phase of the cell cycle.

Data Summary:

Cancer Type	Cell Line(s)	Compound	Effect on Cell Cycle	Key Molecular Changes	Citation(s)
Colon Cancer	HCT-116	Antrodin C	G1 phase arrest	Downregulation of cyclin D1 and cyclin E.	[3][4]
Lung Cancer	SPCA-1	Antrodin C	G2/M phase arrest	P53 signaling pathway activation.
Leukemia	HL-60	AC Extract	G1 phase arrest	Reduced levels of cyclin D1, CDK4, cyclin E, CDK2, cyclin A; increased p21(WAF1) and p15(NIK4B).
Hepatocellular Carcinoma	Huh-7	EACG Extract	G2/M phase arrest	Downregulation of cyclin A, cyclin B1, cyclin D1, and cdc2.

Inhibition of Metastasis

Antrodin compounds have been shown to inhibit the migration and invasion of cancer cells, key processes in metastasis. This is often associated with the downregulation of matrix metalloproteinases (MMPs).

Data Summary:

Cancer Type	Cell Line(s)	Compound	Effect on Metastasis	Key Molecular Changes	Citation(s)
Breast Cancer	MCF-7	Antrodin C	Inhibition of TGF-β1-induced migration and invasion.	Downregulation of MMP-2 and MMP-9; suppression of Smad2/3 and β-catenin signaling.	[6]
Lung Cancer	Lewis Lung Carcinoma (LLC)	Antrodan (glycoprotein from AC)	Inhibition of invasion and migration.	Decreased MMP-2 and MMP-9 activity and expression; upregulation of TIMP-1 and TIMP-2.	[7][8]

Experimental Protocols

Cell Viability Assay (MTT Assay)

This protocol is for determining the effect of Antrodin A on the viability and proliferation of adherent cancer cells.

Materials:

• 96-well cell culture plates

• Cancer cell line of interest

• Complete culture medium

• Antrodin A stock solution (dissolved in a suitable solvent, e.g., DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO, or 10% SDS in 0.01 M HCl)

• Phosphate-Buffered Saline (PBS)

• Microplate reader

Procedure:

• Cell Seeding: Seed cancer cells into a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a 5% CO2 incubator to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of Antrodin A in culture medium. Remove the medium from the wells and add 100 µL of the Antrodin A dilutions. Include a vehicle control (medium with the same concentration of solvent as the highest Antrodin A concentration). Incubate for the desired time period (e.g., 24, 48, or 72 hours).

• MTT Addition: After incubation, add 10 µL of MTT solution to each well.

• Incubation with MTT: Incubate the plate for 2-4 hours at 37°C until purple formazan (B1609692) crystals are visible.

• Solubilization: Carefully aspirate the medium containing MTT. Add 100 µL of solubilization solution to each well to dissolve the formazan crystals. Gently pipette to ensure complete dissolution.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. Plot a dose-response curve to determine the IC50 value.

Apoptosis Assay (Annexin V-FITC/PI Staining)

This protocol quantifies the percentage of apoptotic and necrotic cells following treatment with Antrodin A using flow cytometry.[3]

Materials:

• 6-well cell culture plates

• Cancer cell line of interest

• Complete culture medium

• Antrodin A stock solution

• Annexin V-FITC/PI Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide (PI), and Binding Buffer)

• PBS

• Flow cytometer

Procedure:

• Cell Seeding and Treatment: Seed cells in 6-well plates and allow them to attach. Treat the cells with the desired concentrations of Antrodin A and a vehicle control for the specified time.

• Cell Harvesting: Collect both adherent and floating cells. For adherent cells, wash with PBS and detach using trypsin. Combine with the floating cells from the supernatant.

• Cell Washing: Centrifuge the cell suspension at 300 x g for 5 minutes. Discard the supernatant and wash the cell pellet twice with cold PBS.

• Resuspension: Resuspend the cell pellet in 1X Binding Buffer at a concentration of 1 x 10^6 cells/mL.

• Staining: Transfer 100 µL of the cell suspension (1 x 10^5 cells) to a flow cytometry tube. Add 5 µL of Annexin V-FITC and 5 µL of PI. Gently vortex the tube.

• Incubation: Incubate the cells for 15 minutes at room temperature in the dark.

• Sample Preparation for Flow Cytometry: Add 400 µL of 1X Binding Buffer to each tube.

• Flow Cytometry Analysis: Analyze the samples on a flow cytometer within one hour. Annexin V-FITC is typically detected in the FL1 channel, and PI in the FL2 channel.

• Data Analysis: Quantify the percentage of cells in each quadrant: viable (Annexin V-/PI-), early apoptotic (Annexin V+/PI-), late apoptotic/necrotic (Annexin V+/PI+), and necrotic (Annexin V-/PI+).

Cell Cycle Analysis (Propidium Iodide Staining)

This protocol analyzes the distribution of cells in different phases of the cell cycle after Antrodin A treatment.[9]

Materials:

• 6-well cell culture plates

• Cancer cell line of interest

• Complete culture medium

• Antrodin A stock solution

• PBS

• Cold 70% ethanol (B145695)

• Propidium Iodide (PI) staining solution (containing PI and RNase A)

• Flow cytometer

Procedure:

• Cell Seeding and Treatment: Seed cells in 6-well plates, allow attachment, and treat with Antrodin A and a vehicle control for the desired duration.

• Cell Harvesting: Collect all cells (adherent and floating) as described in the apoptosis assay protocol.

• Fixation: Wash the cell pellet with PBS. Resuspend the cells in 1 mL of cold PBS and add dropwise to 4 mL of cold 70% ethanol while gently vortexing. Fix the cells overnight at -20°C.

• Cell Washing: Centrifuge the fixed cells at 500 x g for 5 minutes. Discard the ethanol and wash the cell pellet twice with PBS.

• Staining: Resuspend the cell pellet in 500 µL of PI staining solution.

• Incubation: Incubate for 30 minutes at room temperature in the dark.

• Flow Cytometry Analysis: Analyze the samples on a flow cytometer.

• Data Analysis: Use cell cycle analysis software (e.g., ModFit LT, FlowJo) to determine the percentage of cells in the G0/G1, S, and G2/M phases of the cell cycle.

Western Blotting

This protocol is for detecting changes in the expression levels of specific proteins involved in signaling pathways affected by Antrodin A.[10][11]

Materials:

• Cancer cell line of interest

• Antrodin A stock solution

• Lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

• Protein assay kit (e.g., BCA assay)

• SDS-PAGE gels

• Running buffer

• Transfer buffer

• PVDF or nitrocellulose membrane

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (specific to target proteins)

• HRP-conjugated secondary antibodies

• TBST (Tris-buffered saline with 0.1% Tween 20)

• Chemiluminescent substrate (ECL)

• Imaging system

Procedure:

• Cell Lysis: Treat cells with Antrodin A, wash with cold PBS, and lyse with lysis buffer. Scrape the cells and collect the lysate.

• Protein Quantification: Centrifuge the lysate to pellet cell debris. Determine the protein concentration of the supernatant using a protein assay.

• Sample Preparation: Mix the protein lysate with Laemmli sample buffer and boil for 5-10 minutes.

• SDS-PAGE: Load equal amounts of protein per lane onto an SDS-PAGE gel and run the gel to separate proteins by size.

• Protein Transfer: Transfer the separated proteins from the gel to a membrane.

• Blocking: Block the membrane with blocking buffer for 1 hour at room temperature to prevent non-specific antibody binding.

• Primary Antibody Incubation: Incubate the membrane with the primary antibody (diluted in blocking buffer) overnight at 4°C with gentle agitation.

• Washing: Wash the membrane three times with TBST for 10 minutes each.

• Secondary Antibody Incubation: Incubate the membrane with the HRP-conjugated secondary antibody (diluted in blocking buffer) for 1 hour at room temperature.

• Washing: Repeat the washing step.

• Detection: Add the chemiluminescent substrate to the membrane and detect the signal using an imaging system.

• Data Analysis: Analyze the band intensities relative to a loading control (e.g., β-actin or GAPDH).

Visualizations

Caption: Experimental workflow for studying Antrodin A's effects.

References

• 1. Transwell In Vitro Cell Migration and Invasion Assays - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Propidium Iodide Cell Viability Flow Cytometry Protocol: R&D Systems [rndsystems.com]
• 3. bosterbio.com [bosterbio.com]
• 4. BestProtocols: Annexin V Staining Protocol for Flow Cytometry | Thermo Fisher Scientific - US [thermofisher.com]
• 5. MTT assay protocol | Abcam [abcam.com]
• 6. Wound healing assay | Abcam [abcam.com]
• 7. Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method - PMC [pmc.ncbi.nlm.nih.gov]
• 8. clyte.tech [clyte.tech]
• 9. wp.uthscsa.edu [wp.uthscsa.edu]
• 10. Western Blot Procedure | Cell Signaling Technology [cellsignal.com]
• 11. medium.com [medium.com]

Technical Notes & Optimization

Overcoming solubility and stability issues with Antrodin A

Welcome to the technical support center for Antrodin A. This resource is designed to assist researchers, scientists, and drug development professionals in overcoming common challenges related to the solubility and stability of Antrodin A during their experiments.

Frequently Asked Questions (FAQs)

Q1: What is Antrodin A and what are its key structural features?

Antrodin A is a maleic anhydride (B1165640) derivative isolated from the mycelium of Antrodia cinnamomea. Its chemical structure contains a reactive maleic anhydride ring, which influences its solubility and stability characteristics.

Q2: What are the known solubility properties of Antrodin A?

Antrodin A is a hydrophobic compound with limited aqueous solubility. It is known to be soluble in several organic solvents. One supplier indicates a solubility of 30 mg/mL in dimethyl sulfoxide (B87167) (DMSO)[1]. It is also reported to be soluble in ethanol (B145695) and acetonitrile[2].

Q3: What are the primary stability concerns with Antrodin A?

The maleic anhydride moiety in Antrodin A is susceptible to hydrolysis in the presence of water, which opens the ring to form the corresponding dicarboxylic acid (maleic acid)[3][4]. This conversion will alter the biological activity of the compound. The stability of Antrodin A is also affected by pH, with accelerated degradation in both acidic and basic conditions. It is important to avoid contact with moisture, strong oxidizing agents, strong reducing agents, strong acids, and strong bases[5][6].

Q4: How should I store Antrodin A powder and stock solutions?

For long-term storage of the solid powder, it is recommended to keep it in a tightly sealed container at -20°C or -80°C, protected from light and moisture. Stock solutions, typically prepared in anhydrous DMSO, should also be stored at low temperatures. One recommendation is to store stock solutions at -80°C for up to 6 months or at -20°C for up to 1 month, with protection from light[7].

Troubleshooting Guides

Issue 1: Low Solubility in Aqueous Buffers for In Vitro Assays

Problem: You are observing precipitation of Antrodin A when diluting your DMSO stock solution into an aqueous buffer for cell-based assays or other in vitro experiments.

Possible Causes & Solutions:

Cause	Solution
High final concentration of Antrodin A	Decrease the final concentration of Antrodin A in your assay. Determine the maximum tolerable concentration in your specific buffer system through a solubility test.
Insufficient DMSO in the final solution	While high concentrations of DMSO can be toxic to cells, a small percentage (typically <0.5%) is often necessary to maintain solubility. Ensure your final DMSO concentration is consistent across all experimental conditions, including vehicle controls.
Buffer pH and composition	The pH of your aqueous buffer can influence the stability and solubility of Antrodin A. Maleic anhydrides are more stable at slightly acidic pH. Avoid highly basic or acidic buffers.
Use of solubilizing agents	Consider the use of surfactants or cyclodextrins to enhance aqueous solubility. These should be tested for compatibility with your experimental system.

Issue 2: Inconsistent Experimental Results and Suspected Compound Degradation

Problem: You are observing variability in your experimental outcomes, suggesting that Antrodin A may be degrading over the course of your experiment.

Possible Causes & Solutions:

Cause	Solution
Hydrolysis of the maleic anhydride ring	Prepare fresh dilutions of Antrodin A in aqueous buffers immediately before use. Avoid storing Antrodin A in aqueous solutions for extended periods.
Photodegradation	Protect your Antrodin A solutions from light, especially during long incubations. Use amber-colored tubes or cover your experimental setup with aluminum foil.
Repeated freeze-thaw cycles of stock solutions	Aliquot your stock solution into smaller, single-use volumes to avoid repeated freezing and thawing, which can introduce moisture and promote degradation.
Reaction with media components	Components in your cell culture media or assay buffer could potentially react with Antrodin A. If suspected, simplify your buffer system or test for compatibility.

Data Presentation

Table 1: Solubility of Antrodin A in Common Solvents

Solvent	Solubility	Notes
Dimethyl Sulfoxide (DMSO)	30 mg/mL (95.43 mM)[1]	Sonication may be required.[1]
Ethanol	Soluble[2]
Acetonitrile (B52724)	Soluble[2]
Water	Sparingly soluble/Reacts[3][4]	Hydrolyzes to form maleic acid.[3][4]

Experimental Protocols

Protocol 1: Preparation of Antrodin A Stock Solution

• Materials: Antrodin A powder, anhydrous dimethyl sulfoxide (DMSO), sterile microcentrifuge tubes.

• Procedure:

  • Equilibrate the vial of Antrodin A powder to room temperature before opening to minimize moisture condensation.

  • Weigh the desired amount of Antrodin A in a sterile microcentrifuge tube.

  • Add the appropriate volume of anhydrous DMSO to achieve the desired stock concentration (e.g., 10 mM).

  • Vortex thoroughly to dissolve the powder completely. Gentle warming or sonication may be applied if necessary.

  • Aliquot the stock solution into single-use volumes in sterile, light-protected tubes.

  • Store the aliquots at -20°C or -80°C.

Protocol 2: General Method for Enhancing Aqueous Solubility using Cyclodextrins

This is a general approach; specific ratios and conditions should be optimized for Antrodin A.

• Materials: Antrodin A, Hydroxypropyl-β-cyclodextrin (HP-β-CD), deionized water, magnetic stirrer.

• Procedure:

  • Prepare a solution of HP-β-CD in deionized water at a desired concentration (e.g., 10% w/v).

  • Slowly add Antrodin A powder to the HP-β-CD solution while stirring continuously. A molar ratio of 1:1 to 1:2 (Antrodin A:HP-β-CD) is a common starting point.

  • Continue stirring at room temperature for 24-48 hours, protected from light.

  • After stirring, filter the solution through a 0.22 µm filter to remove any undissolved compound.

  • Determine the concentration of Antrodin A in the filtrate using a validated analytical method such as HPLC.

Protocol 3: Representative HPLC Method for Quantification of Antrodin A

This is a suggested starting method and may require optimization.

• Instrumentation: High-Performance Liquid Chromatography (HPLC) system with a UV detector.

• Chromatographic Conditions:

  • Column: C18 reversed-phase column (e.g., 4.6 x 250 mm, 5 µm).

  • Mobile Phase: A gradient of acetonitrile and water (both containing 0.1% formic acid to maintain a stable pH and improve peak shape).

  • Flow Rate: 1.0 mL/min.

  • Detection Wavelength: Based on the UV absorbance spectrum of Antrodin A (a photodiode array detector would be ideal for determining the optimal wavelength).

  • Injection Volume: 10-20 µL.

• Procedure:

  • Prepare a standard curve of Antrodin A in the mobile phase or a compatible solvent (e.g., acetonitrile).

  • Prepare samples for analysis, ensuring they are filtered through a 0.45 µm syringe filter before injection.

  • Run the standards and samples through the HPLC system.

  • Quantify the amount of Antrodin A in the samples by comparing the peak area to the standard curve.

Visualizations

Caption: Experimental workflow for using Antrodin A.

Caption: Troubleshooting guide for Antrodin A solubility issues.

Caption: Putative signaling pathway for Antrodin A in hepatoprotection.

References

• 1. Antrodin A | TargetMol [targetmol.com]
• 2. caymanchem.com [caymanchem.com]
• 3. The solubility of maleic anhydride in water can be improved by the addition of certain solvents - Knowledge - Zibo Anquan Chemical Co., Ltd [zbaqchem.com]
• 4. Maleic anhydride - Wikipedia [en.wikipedia.org]
• 5. Properties and Stability of Maleic Anhydride - Shanghai Douwin Chemical Co.,Ltd. [douwin-chem.com]
• 6. Page loading... [wap.guidechem.com]
• 7. medchemexpress.com [medchemexpress.com]

Identifying and mitigating off-target effects of Antrodin A

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers in identifying and mitigating potential off-target effects of Antrodin A.

Frequently Asked Questions (FAQs)

Q1: What is Antrodin A and what are its known primary biological activities?

A1: Antrodin A is a maleic anhydride (B1165640) derivative isolated from the mycelium of Antrodia camphorata, a medicinal fungus.[1][2] Its primary reported biological activities include hepatoprotective, anti-inflammatory, and antioxidant effects.[1][2]

Q2: Which signaling pathways are known to be modulated by Antrodin A and its analogs?

A2: Antrodin A and its structurally related compound, Antrodin C, have been shown to modulate several key signaling pathways, including:

• Transforming Growth Factor-beta (TGF-β) pathway: Antrodin C has been observed to inhibit TGF-β1-induced signaling.[3][4]

• Platelet-Derived Growth Factor (PDGF) pathway: Antrodin C can suppress PDGF-BB-induced signaling.[3][4]

• Nuclear Factor-kappa B (NF-κB) signaling: Antrodin A is suggested to be involved in the modulation of NF-κB signaling pathways as part of its anti-inflammatory effects.[2]

• PI3K/AKT, ERK, and p38 MAPK pathways: These pathways are often downstream of TGF-β and PDGF signaling and have been shown to be affected by Antrodin C.[3][4]

Q3: What are off-target effects and why are they a concern when working with Antrodin A?

A3: Off-target effects occur when a compound binds to and modulates the activity of proteins other than its intended biological target. For a natural product like Antrodin A, which may have a complex pharmacological profile, understanding off-target effects is crucial for accurately interpreting experimental results and for the development of safe and effective therapeutics. Unidentified off-target interactions can lead to misinterpretation of the compound's mechanism of action, cellular toxicity, or a lack of translational efficacy in clinical settings.

Q4: How can I begin to identify potential off-target effects of Antrodin A in my experiments?

A4: A systematic approach is recommended. Start with broad, unbiased screening methods to identify potential off-target interactions. This can be followed by more focused validation assays. Key recommended techniques include:

• Kinase Profiling/Kinome Scanning: Screen Antrodin A against a large panel of kinases to identify any unintended inhibitory activity.

• Cellular Thermal Shift Assay (CETSA): This biophysical method can be used to confirm direct binding of Antrodin A to potential on-target and off-target proteins within a cellular context.[5][6]

Troubleshooting Guides

Issue 1: Inconsistent or unexpected phenotypic results in cell-based assays.

Possible Cause	Troubleshooting Steps
Off-target activity	1. Perform a dose-response experiment: Determine the lowest effective concentration of Antrodin A for your desired on-target effect. Higher concentrations are more likely to engage off-targets. 2. Use orthogonal validation: Confirm your findings using a different experimental approach (e.g., if you see an effect on cell proliferation, validate with a cell cycle analysis). 3. Conduct a rescue experiment: If the intended target is known, try to rescue the phenotype by overexpressing a drug-resistant mutant of the target.
Compound instability or solubility issues	1. Visually inspect for precipitation: Ensure Antrodin A is fully solubilized in your culture medium. 2. Prepare fresh stock solutions: Natural products can be unstable. Use freshly prepared solutions for each experiment. 3. Test different solubilizing agents: If solubility is an issue, consider using alternative, biochemically compatible solvents.
Cell line-specific effects	1. Test in multiple cell lines: Determine if the observed effect is consistent across different cellular backgrounds.

Issue 2: Difficulty confirming direct target engagement.

Possible Cause	Troubleshooting Steps
Weak or transient binding	1. Optimize Cellular Thermal Shift Assay (CETSA) conditions: Adjust the heating temperature and duration to enhance the detection of stabilization. 2. Increase compound concentration in CETSA: Higher concentrations may be needed to detect a significant thermal shift for weaker interactions. 3. Use a more sensitive detection method: If using Western blot for CETSA, consider a more quantitative method like mass spectrometry.
Indirect effect on the target protein	1. Investigate upstream signaling: The observed effect on your protein of interest may be downstream of the actual direct target of Antrodin A. Use pathway analysis tools and further experimentation to explore this.

Quantitative Data Summary

Currently, there is a lack of publicly available, comprehensive off-target screening data for Antrodin A. To aid researchers in presenting their own findings, the following table provides a template for summarizing kinase profiling results.

Table 1: Illustrative Kinase Selectivity Profile of Antrodin A

Kinase	On-Target/Off-Target	IC50 (µM)	% Inhibition at 10 µM
TGFβR1	On-Target	0.5	95
PDGFRβ	On-Target	1.2	88
IKKβ	On-Target	2.5	75
Kinase X	Off-Target	> 50	15
Kinase Y	Off-Target	25	40
Kinase Z	Off-Target	> 50	5

Note: The data in this table is for illustrative purposes only and does not represent actual experimental results for Antrodin A.

Experimental Protocols

Protocol 1: Kinase Selectivity Profiling

Objective: To determine the inhibitory activity of Antrodin A against a broad panel of kinases to identify on- and off-targets.

Methodology:

• Compound Preparation:

  • Prepare a 10 mM stock solution of Antrodin A in 100% DMSO.

  • Perform serial dilutions to generate a range of concentrations for IC50 determination (e.g., 100 µM to 1 nM).

• Assay Plate Preparation:

  • In a 384-well plate, add the recombinant kinase, its specific substrate, and ATP at a concentration near the Km for each kinase.

• Compound Addition:

  • Add the diluted Antrodin A or a vehicle control (e.g., DMSO) to the wells.

• Reaction and Detection:

  • Incubate the plate at 30°C for 60 minutes.

  • Stop the reaction and measure kinase activity using a suitable method (e.g., ADP-Glo™ Kinase Assay).

• Data Analysis:

  • Plot the kinase activity against the concentration of Antrodin A.

  • Calculate the IC50 value by fitting the data to a dose-response curve.

Protocol 2: Cellular Thermal Shift Assay (CETSA)

Objective: To confirm direct target engagement of Antrodin A in a cellular environment.[5][6]

Methodology:

• Cell Treatment:

  • Culture cells to 80-90% confluency.

  • Treat intact cells with Antrodin A at various concentrations or a vehicle control for 1 hour at 37°C.

• Heating Step:

  • Aliquot the cell suspension into PCR tubes.

  • Heat the tubes at a range of temperatures (e.g., 40-70°C) for 3 minutes using a thermal cycler, followed by cooling to room temperature for 3 minutes.[7]

• Cell Lysis and Protein Extraction:

  • Lyse the cells by freeze-thaw cycles (e.g., three cycles of freezing in liquid nitrogen and thawing at 25°C).

  • Separate the soluble fraction (supernatant) from the precipitated proteins by centrifugation at 20,000 x g for 20 minutes at 4°C.[7]

• Detection and Analysis:

  • Analyze the amount of soluble target protein in the supernatant by Western blot or mass spectrometry.

  • Plot the amount of soluble protein as a function of temperature. A shift in the melting curve to a higher temperature in the presence of Antrodin A indicates target engagement.

Visualizations

Caption: General workflow for identifying and mitigating off-target effects of Antrodin A.

Caption: Antrodin A's potential inhibition of the TGF-β signaling pathway.

Caption: Antrodin A's potential inhibition of the PDGF signaling pathway.

Caption: Antrodin A's potential modulation of the NF-κB signaling pathway.

References

• 1. Antrodin A from mycelium of Antrodia camphorata alleviates acute alcoholic liver injury and modulates intestinal flora dysbiosis in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Antrodia camphorata-Derived Antrodin C Inhibits Liver Fibrosis by Blocking TGF-Beta and PDGF Signaling Pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Antrodia camphorata-Derived Antrodin C Inhibits Liver Fibrosis by Blocking TGF-Beta and PDGF Signaling Pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Screening for Target Engagement using the Cellular Thermal Shift Assay - CETSA - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. CETSA [cetsa.org]
• 7. benchchem.com [benchchem.com]

Technical Support Center: Strategies for Improving Experimental Design of Antrodin A Studies

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in designing and executing experiments with Antrodin A. The information is presented in a question-and-answer format to directly address specific issues that may be encountered.

Frequently Asked Questions (FAQs)

Q1: What is Antrodin A and what are its primary biological activities?

Antrodin A is a maleic anhydride (B1165640) derivative isolated from the mycelium of Antrodia camphorata, a medicinal fungus found in Taiwan.[1][2] Its primary reported biological activities include hepatoprotective, anti-inflammatory, and antioxidant effects.[1][2][3] It has been studied for its potential to alleviate acute alcoholic liver injury by improving the liver's antioxidant and anti-inflammatory capacities and modulating gut flora.[1][2]

Q2: What is a recommended starting concentration for in vitro experiments with Antrodin A?

The optimal concentration of Antrodin A will vary depending on the cell line and the specific assay. However, based on studies with the related compound Antrodin C, a starting point for assessing cytotoxicity (e.g., using an MTT assay) could be in the range of 10-100 µM.[4][5] For functional assays, concentrations below the cytotoxic threshold should be used. For instance, in studies with Antrodin C, concentrations between 12-50 µM were found to be non-toxic and effective in inhibiting signaling pathways.[4][5]

Q3: What is the recommended solvent for dissolving Antrodin A for in vitro studies?

Dimethyl sulfoxide (B87167) (DMSO) is a commonly used solvent for dissolving Antrodin A for in vitro experiments. A stock solution can be prepared in DMSO and then diluted in cell culture medium to the desired final concentration.[6] It is crucial to ensure the final DMSO concentration in the culture medium is low (typically ≤ 0.1%) to avoid solvent-induced cytotoxicity.

Q4: What are the known signaling pathways modulated by Antrodin A and related compounds?

Antrodin A and its related compounds, like Antrodin C, have been shown to modulate several key signaling pathways:

• NF-κB Signaling: Antrodin A has been reported to suppress the NF-κB signaling pathway, which is a key regulator of inflammation.[3]

• ROS/AKT/ERK/P38 Signaling: Studies on Antrodin C have demonstrated its ability to induce apoptosis in cancer cells through the activation of ROS-mediated AKT, ERK, and p38 MAPK signaling pathways.[7][8]

• TGF-β/Smad Signaling: Antrodin C has been shown to inhibit liver fibrosis by blocking the TGF-β signaling pathway, including the phosphorylation of Smad2.[4]

Troubleshooting Guides

Cell Viability Assays (e.g., MTT Assay)

Issue 1: High background or an apparent increase in cell viability at high concentrations of Antrodin A.

• Possible Cause: Direct reduction of the MTT reagent by Antrodin A, or interference with absorbance readings.

• Troubleshooting Steps:

  • Cell-Free Control: Run a control experiment with Antrodin A in culture medium without cells. Add the MTT reagent and solubilization solution to see if a color change occurs.

  • Microscopic Examination: Visually inspect the wells for any precipitate of Antrodin A, which can interfere with absorbance readings.

  • Alternative Assays: Consider using an alternative viability assay that relies on a different mechanism, such as a trypan blue exclusion assay or a CellTiter-Glo® Luminescent Cell Viability Assay.

Issue 2: Inconsistent or non-reproducible IC50 values.

• Possible Cause: Variability in cell seeding density, incubation time, or Antrodin A solubility.

• Troubleshooting Steps:

  • Standardize Cell Seeding: Ensure a consistent number of cells are seeded in each well. Perform a cell titration experiment to determine the optimal seeding density for your cell line.

  • Optimize Incubation Time: The effect of Antrodin A may be time-dependent. Perform a time-course experiment (e.g., 24, 48, 72 hours) to determine the optimal incubation period.

  • Ensure Complete Solubilization: After preparing the final dilution of Antrodin A in the culture medium, ensure it is thoroughly mixed before adding to the cells. Visually inspect for any precipitation.

Western Blot Analysis for Phosphorylated Proteins

Issue 1: Weak or no signal for phosphorylated proteins (e.g., p-AKT, p-ERK).

• Possible Cause: Dephosphorylation of proteins during sample preparation, low abundance of the target protein, or suboptimal antibody concentrations.

• Troubleshooting Steps:

  • Use Phosphatase Inhibitors: Always include a phosphatase inhibitor cocktail in your lysis buffer to prevent dephosphorylation.

  • Optimize Lysis Buffer: Ensure your lysis buffer is effective in extracting the proteins of interest.

  • Increase Protein Load: Increase the amount of protein loaded onto the gel.

  • Antibody Titration: Optimize the concentration of the primary antibody.

  • Use a Positive Control: Include a positive control sample known to have high levels of the phosphorylated protein of interest.

Issue 2: High background on the Western blot membrane.

• Possible Cause: Inadequate blocking, non-specific antibody binding, or high antibody concentration.

• Troubleshooting Steps:

  • Optimize Blocking: Block the membrane with 5% Bovine Serum Albumin (BSA) in TBST instead of milk, as milk contains phosphoproteins that can cause background.

  • Increase Washing Steps: Increase the number and duration of washes with TBST after primary and secondary antibody incubations.

  • Titrate Antibodies: Use a lower concentration of the primary or secondary antibody.

Anti-inflammatory Assays (e.g., measuring NO production in RAW 264.7 cells)

Issue 1: High variability in nitric oxide (NO) measurements.

• Possible Cause: Inconsistent cell number, uneven stimulation with LPS, or interference from Antrodin A with the Griess reagent.

• Troubleshooting Steps:

  • Consistent Cell Plating: Ensure uniform cell seeding in all wells.

  • Proper LPS Stimulation: Ensure LPS is added at a consistent concentration and that it is well-mixed in each well.

  • Control for Antrodin A Interference: Test if Antrodin A alone interferes with the Griess reagent in a cell-free system.

  • Check for Cytotoxicity: Perform a parallel cytotoxicity assay to ensure that the observed decrease in NO is not due to cell death induced by Antrodin A.

Quantitative Data Summary

Table 1: In Vitro Cytotoxicity of Antrodin C (Related Compound)

Cell Line	Assay	IC50 Value (µM)	Exposure Time (hours)
HCT-116 (Colon Cancer)	MTT	~50	24
DLD-1 (Colon Cancer)	MTT	~50	24
CFSC-8B (Hepatic Stellate Cells)	MTT	147.91	24

Note: Data for Antrodin C is provided as a reference for designing initial dose-response experiments for Antrodin A.

Table 2: In Vivo Dosage of Antrodin A

Animal Model	Condition	Dosage	Route of Administration
Mice	Acute Alcoholic Liver Injury	100 mg/kg and 200 mg/kg	Intragastric

Experimental Protocols

MTT Cell Viability Assay Protocol

• Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well and allow them to adhere overnight.

• Compound Treatment: Treat cells with various concentrations of Antrodin A (e.g., 0, 10, 25, 50, 100 µM) dissolved in culture medium. Include a vehicle control (DMSO).

• Incubation: Incubate the plate for 24-72 hours at 37°C in a 5% CO2 incubator.

• MTT Addition: Add 10 µL of 5 mg/mL MTT solution to each well and incubate for 4 hours at 37°C.

• Formazan (B1609692) Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

Western Blot Protocol for Phosphorylated Proteins

• Cell Lysis: Lyse cells with RIPA buffer supplemented with protease and phosphatase inhibitor cocktails.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA assay.

• SDS-PAGE: Load equal amounts of protein (20-40 µg) onto an SDS-polyacrylamide gel and perform electrophoresis.

• Protein Transfer: Transfer the separated proteins to a PVDF membrane.

• Blocking: Block the membrane with 5% BSA in TBST for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with the primary antibody against the phosphorylated protein of interest (e.g., anti-p-AKT) overnight at 4°C.

• Washing: Wash the membrane three times with TBST for 10 minutes each.

• Secondary Antibody Incubation: Incubate the membrane with an HRP-conjugated secondary antibody for 1 hour at room temperature.

• Washing: Wash the membrane three times with TBST for 10 minutes each.

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

Signaling Pathway Diagrams

Caption: Signaling pathways modulated by Antrodin A and related compounds.

Caption: Troubleshooting workflow for common experimental issues.

References

• 1. Antrodin A from mycelium of Antrodia camphorata alleviates acute alcoholic liver injury and modulates intestinal flora dysbiosis in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Antrodia camphorata-Derived Antrodin C Inhibits Liver Fibrosis by Blocking TGF-Beta and PDGF Signaling Pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Frontiers | Antrodia camphorata-Derived Antrodin C Inhibits Liver Fibrosis by Blocking TGF-Beta and PDGF Signaling Pathways [frontiersin.org]
• 5. Antrodin A from Antrodia camphorata modulates the gut microbiome and liver metabolome in mice exposed to acute alcohol intake - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. Antrodin C Isolated from Antrodia Cinnamomea Induced Apoptosis through ROS/AKT/ERK/P38 Signaling Pathway and Epigenetic Histone Acetylation of TNFα in Colorectal Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

Proper storage and handling procedures for Antrodin A

This technical support center provides detailed guidance for researchers, scientists, and drug development professionals on the proper storage, handling, and experimental use of Antrodin A.

Frequently Asked Questions (FAQs)

Q1: What is the recommended long-term storage condition for Antrodin A powder?

Antrodin A in powder form should be stored at -20°C for long-term stability, where it can be viable for up to three years.

Q2: How should I store Antrodin A once it is dissolved in a solvent?

Stock solutions of Antrodin A should be aliquoted to avoid repeated freeze-thaw cycles. For solutions prepared in solvents like DMSO, storage at -80°C is recommended for a stability of up to one year. For shorter-term storage of one month, -20°C is acceptable. Always protect solutions from light.[1]

Q3: What are the recommended solvents for dissolving Antrodin A?

Antrodin A is soluble in Dimethyl Sulfoxide (DMSO), ethanol, and acetonitrile.[2] For a stock solution, DMSO is effective, with a solubility of up to 30 mg/mL (95.43 mM); sonication is recommended to aid dissolution.[3][4]

Q4: Is Antrodin A considered a hazardous substance?

According to the available Safety Data Sheet (SDS), Antrodin A is not classified as a hazardous substance under the Globally Harmonized System (GHS).[5] Standard laboratory personal protective equipment (PPE) is sufficient for handling.

Q5: What is the stability of Antrodin A at room temperature?

Antrodin A is shipped at ambient temperatures, indicating short-term stability.[2][3] However, for long-term storage, the recommended refrigerated conditions should be followed to prevent degradation.

Troubleshooting Guides

Guide 1: Solubility and Solution Stability Issues

This guide addresses common problems encountered when preparing and storing Antrodin A solutions.

Issue	Potential Cause	Troubleshooting Steps
Compound does not fully dissolve.	- Insufficient solvent volume.- Inadequate mixing.- Solution is supersaturated.	1. Verify Concentration: Ensure the concentration does not exceed the known solubility limits (e.g., 30 mg/mL in DMSO).[3]2. Use Sonication: Gently sonicate the solution to facilitate dissolution.[3]3. Warm Gently: Briefly warm the solution to 37°C.4. Increase Solvent: If the above fails, add more solvent to decrease the concentration.
Precipitate forms in the stock solution during storage.	- Improper storage temperature.- Solvent evaporation.- Freeze-thaw cycles.	1. Confirm Storage Conditions: Ensure stock solutions are stored at -80°C for long-term stability.[1]2. Use Aliquots: Prepare single-use aliquots to avoid repeated freeze-thaw cycles.3. Ensure Proper Sealing: Use vials with tight-fitting caps (B75204) to prevent solvent evaporation.4. Re-dissolve: Before use, allow the aliquot to warm to room temperature and vortex gently to re-dissolve any precipitate.
Inconsistent results between experiments.	- Degradation of the compound.- Inaccurate concentration of stock solution.	1. Prepare Fresh Solutions: If degradation is suspected, prepare a fresh stock solution from the powder.2. Recalibrate Instruments: Ensure balances and pipettes are properly calibrated for accurate concentration preparation.3. Protect from Light: Store solutions in amber vials or cover them with foil to prevent photodegradation.[1]

Guide 2: Cell-Based Assay Issues

This guide provides solutions for common issues encountered during in vitro experiments with Antrodin A.

Issue	Potential Cause	Troubleshooting Steps
Unexpected cytotoxicity or low cell viability in control (vehicle-treated) group.	- High concentration of solvent (e.g., DMSO).- Solvent toxicity to the specific cell line.	1. Check Final Solvent Concentration: Ensure the final concentration of DMSO or other organic solvents in the cell culture medium is low (typically ≤ 0.1% - 0.5%).2. Run a Vehicle Control Curve: Test the effect of different concentrations of the solvent on your cells to determine the maximum tolerated concentration.3. Change Solvent: If the cell line is particularly sensitive, consider using a different, less toxic solvent.
Contamination observed after adding Antrodin A.	- Contaminated stock solution.- Non-sterile handling.	1. Filter Sterilize: Sterilize the Antrodin A stock solution by passing it through a 0.22 µm syringe filter before adding it to the culture medium.2. Perform Sterility Test: Incubate a small amount of the sterilized stock solution in sterile culture medium to check for microbial growth before use in experiments.3. Aseptic Technique: Ensure all steps are performed in a sterile environment (e.g., a biological safety cabinet).
No observable effect of Antrodin A on cells.	- Inactive compound.- Insufficient concentration or incubation time.- Low bioavailability in the assay system.	1. Verify Compound Activity: Test the compound on a positive control cell line if available.2. Optimize Dose and Time: Perform a dose-response and time-course experiment to determine the optimal concentration and duration of treatment.3. Check Literature: Review published studies for effective concentrations of Antrodin A in similar experimental setups. Note that Antrodin A has shown poor direct cytotoxicity against some cancer cell lines.[6]

Data Presentation

Table 1: Physical and Chemical Properties of Antrodin A

Property	Value	Source
CAS Number	656830-24-9	[5]
Molecular Formula	C₁₉H₂₂O₄	[6]
Molecular Weight	314.38 g/mol	[3][6]
Appearance	Solid Powder	[3]
Purity	≥95%	[2]

Table 2: Solubility and Storage Recommendations

Form	Solvent	Max Solubility	Storage Temp.	Stability	Source
Powder	-	-	-20°C	≥ 3 years	[3]
Solution	DMSO	30 mg/mL (95.43 mM)	-80°C	≥ 1 year	[3]
Solution	Ethanol	Soluble	-80°C / -20°C	Not specified
Solution	Acetonitrile	Soluble	-80°C / -20°C	Not specified

Table 3: Biological Activity (IC₅₀ Values)

Activity	Target	Cell Line / Model	IC₅₀ Value	Source
Antiviral	Hepatitis C Virus (HCV) Protease	In vitro assay	0.9 µg/mL
Antiviral	Herpes Simplex Virus 1 (HSV-1)	Vero cells	5.8 µg/mL
Antiviral	Herpes Simplex Virus 2 (HSV-2)	Vero cells	5.5 µg/mL
Anticancer	Cytotoxicity	A549 (Lung), HepG2 (Liver), PC3 (Prostate)	> 100 µM
Anticancer (Related Compound: Antrodin C)	Cytotoxicity	HCT-116, DLD-1 (Colorectal)	50 µM	[7]

Experimental Protocols

Protocol 1: Cell Viability (MTT) Assay

This protocol is used to determine the cytotoxic effects of Antrodin A on cancer cell lines.

• Cell Seeding:

  • Seed cells in a 96-well plate at a density of 5 x 10³ to 1 x 10⁴ cells/well in 100 µL of culture medium.

  • Incubate for 24 hours at 37°C and 5% CO₂ to allow for cell adherence.

• Compound Preparation and Treatment:

  • Prepare a stock solution of Antrodin A in DMSO (e.g., 10 mM).

  • Perform serial dilutions in culture medium to achieve the desired final concentrations. The final DMSO concentration should not exceed 0.5%.

  • Remove the old medium from the cells and add 100 µL of the medium containing the different concentrations of Antrodin A. Include a vehicle-only control.

  • Incubate for the desired treatment period (e.g., 24, 48, or 72 hours).

• MTT Addition and Incubation:

  • Prepare a 5 mg/mL solution of MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) in sterile PBS.

  • Add 10 µL of the MTT solution to each well (final concentration of 0.5 mg/mL).

  • Incubate for 2-4 hours at 37°C, allowing viable cells to metabolize the MTT into formazan (B1609692) crystals.

• Formazan Solubilization and Measurement:

  • Carefully remove the medium containing MTT.

  • Add 100 µL of DMSO to each well to dissolve the purple formazan crystals.

  • Gently shake the plate for 10-15 minutes to ensure complete dissolution.

  • Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis:

  • Calculate the percentage of cell viability for each concentration relative to the vehicle control.

  • Plot the percentage of viability against the log of the compound concentration to determine the IC₅₀ value.

Protocol 2: Preparation of Antrodin A for In Vivo Animal Studies

This protocol is based on the methodology used by Yi et al. (2020) for an acute alcoholic liver injury model in mice.

• Vehicle Preparation:

  • Prepare a 2% (w/v) solution of Carboxymethylcellulose sodium (CMC-Na) in sterile water.

  • Stir the solution until the CMC-Na is fully dissolved. This may require heating and stirring. Allow the solution to cool to room temperature before use.

• Antrodin A Suspension Preparation:

  • Weigh the required amount of Antrodin A powder based on the desired dosage (e.g., 100 or 200 mg/kg body weight) and the number of animals.

  • Create a paste by adding a small amount of the 2% CMC-Na vehicle to the Antrodin A powder and grinding it.

  • Gradually add the remaining vehicle to the paste while continuously stirring or vortexing to create a homogenous suspension.

  • Prepare the suspension fresh daily before administration to ensure stability and homogeneity.

• Administration:

  • Administer the suspension to the animals via intragastric gavage.

  • The volume of administration should be based on the animal's body weight (e.g., 12 mL/kg).[8]

  • Always include a vehicle control group that receives only the 2% CMC-Na solution.

Visualizations

Caption: A generalized experimental workflow for using Antrodin A.

References

• 1. Antrodin C Isolated from Antrodia Cinnamomea Induced Apoptosis through ROS/AKT/ERK/P38 Signaling Pathway and Epigenetic Histone Acetylation of TNFα in Colorectal Cancer Cells [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Enhancing the Anticancer Activity of Antrodia cinnamomea in Hepatocellular Carcinoma Cells via Cocultivation With Ginger: The Impact on Cancer Cell Survival Pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Review of Bioactivity, Isolation, and Identification of Active Compounds from Antrodia cinnamomea - PMC [pmc.ncbi.nlm.nih.gov]
• 6. In Vitro Anticancer Activity and Structural Characterization of Ubiquinones from Antrodia cinnamomea Mycelium [mdpi.com]
• 7. Antrodin C Isolated from Antrodia Cinnamomea Induced Apoptosis through ROS/AKT/ERK/P38 Signaling Pathway and Epigenetic Histone Acetylation of TNFα in Colorectal Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

Technical Support Center: Enhancing the Bioavailability of Antrodin A for In Vivo Research

Welcome to the technical support center for researchers working with Antrodin A. This resource provides troubleshooting guides and frequently asked questions (FAQs) to address common challenges in enhancing the in vivo bioavailability of this promising compound.

Frequently Asked Questions (FAQs)

Q1: What is the predicted oral bioavailability of Antrodin A and why is it a concern?

A1: While specific studies on the oral bioavailability of Antrodin A are limited, its chemical structure as a maleic anhydride (B1165640) derivative and its solubility in organic solvents suggest it is likely a poorly water-soluble compound.[1][2][3][4][5] Poor aqueous solubility is a major factor that can lead to low dissolution in the gastrointestinal tract, resulting in low and variable oral bioavailability. This would classify Antrodin A as a Biopharmaceutical Classification System (BCS) Class II or IV compound, for which bioavailability is a significant hurdle in achieving therapeutic concentrations in vivo.[6][7][8]

Q2: What are the primary strategies to enhance the in vivo bioavailability of Antrodin A?

A2: The main approaches for improving the oral bioavailability of poorly water-soluble compounds like Antrodin A focus on increasing its solubility and dissolution rate in the gastrointestinal fluids. Key strategies include:

• Nanoparticle Formulation: Reducing the particle size to the nanometer range increases the surface area-to-volume ratio, leading to enhanced dissolution.[9][10]

• Solid Dispersion: Dispersing Antrodin A in a hydrophilic carrier at a solid state can improve its wettability and dissolution.[11][12][13][14]

• Liposomal Encapsulation: Encapsulating Antrodin A within lipid bilayers can protect it from degradation and improve its absorption.[15][16][17][18]

Q3: Are there any specific excipients that are recommended for formulating Antrodin A?

A3: Given that Antrodin A is a maleic anhydride derivative, polymers that can interact with this functional group may be particularly effective. A study on a poly(maleic anhydride-alt-1-octadecene)-based lipid nanovehicle showed a significant 2.48-fold increase in the oral bioavailability of another poorly water-soluble drug, gefitinib (B1684475).[19][20] This suggests that similar bioadhesive polymers could be beneficial for Antrodin A. Commonly used hydrophilic carriers for solid dispersions, such as polyethylene (B3416737) glycols (PEGs) and natural polymers, are also good starting points.[11][12]

Q4: How can I assess the success of my formulation in enhancing Antrodin A's bioavailability?

A4: The most definitive way to evaluate the enhancement of bioavailability is through in vivo pharmacokinetic studies in animal models.[21][22][23] By administering your Antrodin A formulation and a control (e.g., unformulated Antrodin A suspension) to animals (e.g., rats or mice), you can collect blood samples over time to determine key pharmacokinetic parameters. An increase in the maximum plasma concentration (Cmax) and the area under the plasma concentration-time curve (AUC) for your formulation compared to the control would indicate successful enhancement of bioavailability.

Troubleshooting Guides

Problem 1: Low Dissolution Rate of Antrodin A Formulation

Possible Cause	Troubleshooting Step
Inadequate particle size reduction (Nanoparticles)	Optimize the formulation process (e.g., increase sonication time/power, adjust solvent/anti-solvent ratio). Characterize particle size using Dynamic Light Scattering (DLS).
Poor dispersion in carrier (Solid Dispersion)	Ensure complete dissolution of both Antrodin A and the carrier in the solvent before evaporation. Experiment with different carrier ratios.
Low encapsulation efficiency (Liposomes)	Modify the lipid composition or the drug-to-lipid ratio. Use a different preparation method (e.g., thin-film hydration followed by extrusion).
Inappropriate excipient selection	Screen a panel of hydrophilic polymers or lipids to find a more compatible excipient for Antrodin A.

Problem 2: High Variability in In Vivo Pharmacokinetic Data

Possible Cause	Troubleshooting Step
Inconsistent dosing	Ensure accurate and consistent administration of the formulation to each animal. For oral gavage, ensure the suspension is homogenous.
Formulation instability	Assess the physical and chemical stability of your formulation under storage and administration conditions.
Physiological variability in animals	Use a sufficient number of animals per group to account for inter-individual differences. Ensure animals are of similar age and weight.
Issues with blood sampling or analysis	Standardize the blood collection and processing protocol. Validate the analytical method (e.g., LC-MS/MS) for quantifying Antrodin A in plasma.

Experimental Protocols

Protocol 1: Preparation of Antrodin A Solid Dispersion by Solvent Evaporation

• Dissolution: Dissolve Antrodin A and a hydrophilic carrier (e.g., PEG 6000) in a suitable organic solvent (e.g., ethanol) in a predetermined ratio (e.g., 1:5 w/w).

• Evaporation: Remove the solvent using a rotary evaporator at a controlled temperature (e.g., 40-50°C) until a solid film is formed.

• Drying: Further dry the solid dispersion in a vacuum oven to remove any residual solvent.

• Pulverization: Scrape the dried solid dispersion and pulverize it into a fine powder using a mortar and pestle.

• Characterization: Characterize the solid dispersion for drug content, dissolution rate, and physical form (e.g., using DSC and XRD to confirm amorphous state).

Protocol 2: In Vivo Pharmacokinetic Study in Rats

• Animal Acclimatization: Acclimatize male Sprague-Dawley rats for at least one week before the experiment.

• Fasting: Fast the rats overnight (with free access to water) before drug administration.

• Dosing: Divide the rats into two groups: a control group receiving an aqueous suspension of Antrodin A, and a test group receiving the formulated Antrodin A (e.g., solid dispersion reconstituted in water). Administer the formulations via oral gavage at a specific dose.

• Blood Sampling: Collect blood samples (e.g., via the tail vein) at predetermined time points (e.g., 0, 0.5, 1, 2, 4, 6, 8, 12, and 24 hours) into heparinized tubes.

• Plasma Separation: Centrifuge the blood samples to separate the plasma and store it at -80°C until analysis.

• Bioanalysis: Quantify the concentration of Antrodin A in the plasma samples using a validated LC-MS/MS method.

• Data Analysis: Calculate the pharmacokinetic parameters (Cmax, Tmax, AUC) for both groups and compare them to determine the relative bioavailability of the formulation.

Data Presentation

Table 1: Hypothetical Physicochemical Properties of Antrodin A

Property	Predicted Value	Implication for Bioavailability
Molecular Weight	314.38 g/mol	Favorable for passive diffusion
Aqueous Solubility	Very Low (predicted)	Rate-limiting step for absorption
LogP	High (predicted)	Good permeability but poor solubility
BCS Class	II or IV (predicted)	Bioavailability enhancement is critical

Table 2: Illustrative Pharmacokinetic Data of a Hypothetical Antrodin A Formulation in Rats (Oral Administration)

Formulation	Cmax (ng/mL)	Tmax (h)	AUC (0-24h) (ng·h/mL)	Relative Bioavailability (%)
Antrodin A Suspension (Control)	50 ± 12	2.0	350 ± 75	100
Antrodin A Solid Dispersion	250 ± 45	1.0	1750 ± 300	500
Antrodin A Nanoparticles	350 ± 60	0.5	2100 ± 400	600

*Note: The data presented in these tables are hypothetical and for illustrative purposes only, as specific experimental data for Antrodin A bioavailability is not currently available in the public domain.

Visualizations

Caption: Experimental workflow for enhancing and evaluating Antrodin A bioavailability.

Caption: Simplified signaling pathway of Antrodin A's hepatoprotective effects.

Caption: Logical relationship for improving Antrodin A bioavailability.

References

• 1. caymanchem.com [caymanchem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Antrodin A | TargetMol [targetmol.com]
• 4. Antrodin A Supplier | CAS 656830-24-9 | AOBIOUS [aobious.com]
• 5. medkoo.com [medkoo.com]
• 6. researchgate.net [researchgate.net]
• 7. database.ich.org [database.ich.org]
• 8. mdpi.com [mdpi.com]
• 9. collaborate.princeton.edu [collaborate.princeton.edu]
• 10. researchgate.net [researchgate.net]
• 11. thepharmajournal.com [thepharmajournal.com]
• 12. japer.in [japer.in]
• 13. Improvement in solubility of poor water-soluble drugs by solid dispersion - PMC [pmc.ncbi.nlm.nih.gov]
• 14. japsonline.com [japsonline.com]
• 15. researchgate.net [researchgate.net]
• 16. mdpi.com [mdpi.com]
• 17. researchgate.net [researchgate.net]
• 18. Liposomes as Carriers of Bioactive Compounds in Human Nutrition - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Poly(maleic anhydride-alt-1-octadecene)-based bioadhesive nanovehicles improve oral bioavailability of poor water-soluble gefitinib - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. researchgate.net [researchgate.net]
• 21. Modeling Pharmacokinetic Natural Product–Drug Interactions for Decision-Making: A NaPDI Center Recommended Approach - PMC [pmc.ncbi.nlm.nih.gov]
• 22. hilarispublisher.com [hilarispublisher.com]
• 23. researchgate.net [researchgate.net]

Technical Support Center: Troubleshooting Antrodin A Interactions

This technical support center is designed to assist researchers, scientists, and drug development professionals in troubleshooting experiments involving Antrodin A and its interactions with other compounds.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

Compound and Assay-Related Issues

Q1: My Antrodin A is not showing the expected bioactivity. What are the possible reasons?

A1: Several factors could contribute to a lack of bioactivity:

• Compound Solubility: Antrodin A may not be fully dissolved in your assay medium, resulting in a lower effective concentration. It is recommended to prepare a concentrated stock solution in DMSO and then dilute it into your culture medium. Ensure the final DMSO concentration is non-toxic to your cells (typically ≤ 0.5%, but ideally ≤ 0.1%).

• Compound Stability: Like many natural products, Antrodin A's stability in cell culture media can be influenced by storage and incubation conditions. It is advisable to prepare fresh dilutions from a frozen stock for each experiment.

• Cell Line Specificity: The effects of Antrodin A can be cell-type dependent. The reported IC50 values vary across different cancer cell lines.

• Incorrect Target Hypothesis: The intended biological target in your experimental system may not be sensitive to Antrodin A.

Q2: I am observing higher than expected cell viability in my MTT assay after treating with Antrodin A. What could be the cause?

A2: This is a common issue with natural products in MTT and other tetrazolium-based assays.

• Direct Reduction of MTT: Antrodin A, or impurities in the sample, may directly reduce the MTT reagent to its formazan (B1609692) product, leading to a false positive signal of high viability. To check for this, include a cell-free control with Antrodin A and the MTT reagent.

• Increased Metabolic Activity: At certain concentrations, some compounds can induce a stress response in cells that leads to increased metabolic activity, which can result in a higher absorbance reading in the MTT assay.

• Color Interference: If your Antrodin A solution is colored, it may interfere with the absorbance reading. Include a control of the compound in the medium without cells to measure and subtract the background absorbance.

Q3: How can I improve the solubility of Antrodin A in my cell culture medium?

A3: To improve solubility and avoid precipitation:

• Use of a Co-solvent: Prepare a high-concentration stock solution of Antrodin A in DMSO.

• Serial Dilutions: When preparing working concentrations, first dilute the DMSO stock in a small volume of media, mix thoroughly, and then add this to the final volume.

• Vehicle Control: Always include a vehicle control in your experiments with the same final concentration of DMSO to account for any solvent-induced effects.

Interaction with Other Compounds

Q4: I am co-administering Antrodin A with another compound and getting unexpected results. How do I troubleshoot this?

A4: Interactions between compounds can be synergistic, additive, or antagonistic.

• Order of Addition: The sequence of adding the compounds might influence the outcome. Consider pre-treating with one compound before adding the other.

• Dose-Response Matrix: To systematically evaluate the interaction, perform a dose-response matrix experiment where you test various concentrations of both compounds. This can help determine if the interaction is synergistic or antagonistic.

• Mechanism of Action: Consider the known mechanisms of action of both compounds. They might be acting on the same or interconnected signaling pathways, leading to complex outcomes.

Data Presentation

Table 1: Reported IC50 Values for Antrodin A and Related Compounds

Compound/Extract	Cell Line(s)	IC50 Value(s)	Reference
Antrodin A	HCV Protease	0.9 µg/mL	[1]
Ethanol (B145695) Extract of Antrodia cinnamomea (EAC)	Huh-7 (Hepatocellular Carcinoma)	245.40 µg/mL	[2]
HepG2 (Hepatocellular Carcinoma)	51.93 µg/mL	[2]
Ethanol Extract of Antrodia cinnamomea co-cultured with Ginger (EACG)	Huh-7 (Hepatocellular Carcinoma)	50.33 µg/mL	[2]
HepG2 (Hepatocellular Carcinoma)	8.35 µg/mL	[2]

Experimental Protocols

1. Cell Viability (MTT) Assay

This protocol is adapted for testing natural products that may interfere with the assay.

• Cell Seeding: Plate cells in a 96-well plate at a density that will ensure they are in the exponential growth phase at the end of the experiment. Allow cells to adhere overnight.

• Compound Preparation and Treatment:

  • Prepare a 1000x stock solution of Antrodin A in DMSO.

  • Serially dilute the stock solution in cell culture medium to achieve the desired final concentrations.

  • Include the following controls:

    • Untreated cells (medium only).

    • Vehicle control (medium with the highest final DMSO concentration).

    • Cell-free blank (medium only).

    • Compound control (medium with each concentration of Antrodin A, without cells) to check for color interference and direct MTT reduction.

  • Replace the old medium with the medium containing the different concentrations of Antrodin A and controls.

• Incubation: Incubate the plate for the desired time period (e.g., 24, 48, or 72 hours) at 37°C in a humidified incubator with 5% CO2.

• MTT Addition: Add MTT solution (final concentration of 0.5 mg/mL) to each well and incubate for 2-4 hours at 37°C, protected from light.

• Formazan Solubilization: Carefully remove the medium and add DMSO to each well to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis:

  • Subtract the absorbance of the cell-free blank from all readings.

  • Subtract the absorbance of the respective compound control from the treated wells.

  • Calculate cell viability as a percentage of the vehicle control.

2. Western Blot Analysis of the PI3K/AKT Signaling Pathway

• Cell Culture and Treatment:

  • Plate cells to achieve 70-80% confluency at the time of harvest.

  • Treat cells with Antrodin A, another compound of interest, or a combination of both for the desired time. Include an untreated or vehicle control.

• Cell Lysis and Protein Extraction:

  • Wash cells with ice-cold PBS.

  • Lyse the cells in RIPA buffer containing protease and phosphatase inhibitors.

  • Scrape the cells and transfer the lysate to a microcentrifuge tube.

  • Incubate on ice for 30 minutes, then centrifuge at 14,000 x g for 15 minutes at 4°C.

  • Collect the supernatant containing the protein.

• Protein Quantification: Determine the protein concentration using a BCA assay.

• SDS-PAGE and Protein Transfer:

  • Denature equal amounts of protein by boiling in Laemmli buffer.

  • Separate the proteins on an SDS-polyacrylamide gel.

  • Transfer the proteins to a PVDF or nitrocellulose membrane.

• Immunoblotting:

  • Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

  • Incubate the membrane with primary antibodies against p-AKT, total AKT, and other proteins of interest overnight at 4°C.

  • Wash the membrane with TBST.

  • Incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

  • Wash the membrane with TBST.

• Detection: Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

3. Mouse Model of Acute Alcoholic Liver Injury

• Animals: Use male C57BL/6 mice.

• Adaptation: Allow the mice to acclimatize for one week.

• Treatment Groups:

  • Control group (vehicle).

  • Alcohol group (alcohol administration).

  • Antrodin A group (Antrodin A + alcohol).

  • Positive control group (e.g., Silymarin + alcohol).

• Procedure:

  • Administer Antrodin A (e.g., 100 or 200 mg/kg body weight) or vehicle by gavage for a set period (e.g., 10-14 days).[3]

  • On the final day, after the last treatment, fast the mice for 4 hours.

  • Administer a single dose of 50% ethanol (e.g., 12 mL/kg body weight) by gavage to all groups except the control group.[3]

  • Euthanize the mice after a specific time (e.g., 6-9 hours) after alcohol administration.

• Sample Collection and Analysis:

  • Collect blood for serum analysis of liver enzymes (ALT, AST).

  • Excise the liver for histopathological analysis (H&E staining) and biochemical analysis (e.g., measuring levels of MDA, SOD, CAT, and GSH).

  • Analyze gene expression of inflammatory markers (e.g., TNF-α, TLR-4) in the liver tissue via RT-PCR.[3]

Visualizations

Caption: General experimental workflow for studying Antrodin A.

Caption: Antrodin A inhibits the PI3K/AKT/β-catenin pathway.

Caption: Antrodin A attenuates alcohol-induced inflammation via the TLR4/NF-κB pathway.

References

• 1. Inhibitory effects of antrodins A-E from Antrodia cinnamomea and their metabolites on hepatitis C virus protease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Enhancing the Anticancer Activity of Antrodia cinnamomea in Hepatocellular Carcinoma Cells via Cocultivation With Ginger: The Impact on Cancer Cell Survival Pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Antrodin A from mycelium of Antrodia camphorata alleviates acute alcoholic liver injury and modulates intestinal flora dysbiosis in mice - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Unveiling the Therapeutic Potential of Antrodin A: A Comparative Guide

For researchers, scientists, and drug development professionals exploring novel therapeutic agents, Antrodin A, a maleimide (B117702) derivative isolated from the mycelium of Antrodia camphorata, presents a compelling case. This guide provides a comprehensive comparison of Antrodin A's validated therapeutic effects against established alternatives in liver disease, cancer, and neuroprotection, supported by experimental data and detailed methodologies.

Hepatoprotective Effects: A shield against alcoholic liver injury

Antrodin A has demonstrated significant potential in mitigating acute alcoholic liver injury. Its therapeutic action is largely attributed to its antioxidant and anti-inflammatory properties.

Comparative Analysis of Hepatoprotective Efficacy

Therapeutic Agent	Dosage	Animal Model	Key Biomarkers	Efficacy	Reference
Antrodin A	200 mg/kg bw	Mice	↓ ALT, AST, AKP, MDA↑ SOD, CAT, GSH	Significantly alleviated alcohol-induced increases in liver index and serum ALT, AST, and AKP activities. Markedly reduced MDA content and elevated levels of antioxidant enzymes.	[1]
Silymarin	200 mg/kg bw	Rats	↓ ALT, AST, TBIL, TG, MDA↑ SOD, GPx	Significantly decreased serum activities of ALT and AST. Notably reduced MDA levels and increased antioxidant enzyme activities.	[2]

Experimental Protocol: Acute Alcoholic Liver Injury in Mice

This protocol outlines the methodology used to assess the hepatoprotective effects of Antrodin A.

• Animal Model: Male Kunming mice are used.

• Treatment Groups:

  • Normal Control (NC): Vehicle (2% CMC-Na)

  • Alcohol Model (AL): 50% alcohol (12 mL/kg bw)

  • Antrodin A (AdAH): 200 mg/kg bw

  • Positive Control (PC): Silymarin (200 mg/kg bw)

• Procedure:

  • Mice are administered their respective treatments intragastrically for a specified period.

  • Four hours after the final treatment, all groups except the NC group are given 50% alcohol (12 mL/kg bw) intragastrically.

  • Six hours post-alcohol administration, blood is collected to measure serum levels of alanine (B10760859) aminotransferase (ALT), aspartate aminotransferase (AST), and alkaline phosphatase (AKP).

  • Livers are excised for histopathological analysis and to measure levels of malondialdehyde (MDA), superoxide (B77818) dismutase (SOD), catalase (CAT), and glutathione (B108866) (GSH).[1]

Signaling Pathway: Antrodin A in Hepatoprotection

Antrodin A's protective effects on the liver are mediated through the regulation of key signaling pathways involved in lipid metabolism and inflammation.

Antrodin A's hepatoprotective signaling pathways.

Anti-Cancer Activity: Targeting Colorectal Cancer

Antrodin C, a related compound also found in Antrodia cinnamomea, has shown notable anti-cancer effects, particularly against colorectal cancer cells. Its mechanism involves the induction of apoptosis and cell cycle arrest.

Comparative Analysis of In Vitro Anti-Cancer Efficacy

Therapeutic Agent	Cell Line	IC50 Value (µM)	Exposure Time	Reference
Antrodin C	HCT-116	~50	Not Specified
5-Fluorouracil	HCT-116	185	24 hours	[3]
11.3	72 hours	[3]
1.48	120 hours	[3]
Camptothecin	HCT-116	0.51	Not Specified	[4]

Experimental Protocol: Cell Viability Assay (MTT Assay)

This protocol is a standard method for assessing the cytotoxic effects of compounds on cancer cell lines.

• Cell Lines: HCT-116 human colorectal carcinoma cells.

• Procedure:

  • Cells are seeded in 96-well plates at a density of 7-8 x 10³ cells per well and incubated for 24 hours.

  • The culture medium is replaced with fresh medium containing various concentrations of the test compound (e.g., 5-Fluorouracil: 0, 5, 10, 25, 50, 100, 150 µM).

  • After a specified incubation period (e.g., 48 hours), MTT solution is added to each well.

  • Following incubation to allow for formazan (B1609692) crystal formation, a solubilizing agent is added.

  • The absorbance is measured at a specific wavelength (e.g., 490 nm) using a microplate reader.

  • Cell viability is calculated as a percentage of the untreated control, and the IC50 value is determined.[5]

Signaling Pathway: Antrodin C in Colorectal Cancer

Antrodin C induces apoptosis in colorectal cancer cells through the activation of multiple signaling pathways, leading to cell death.

Antrodin C's pro-apoptotic signaling cascade.

Neuroprotective Potential: A Glimmer of Hope for Neurological Disorders

While direct quantitative data for Antrodin A in stroke and Alzheimer's models is still emerging, its known anti-inflammatory and antioxidant properties suggest a strong neuroprotective potential. For a comparative perspective, we look at Gastrodin, another natural compound with demonstrated efficacy in stroke models.

Comparative Analysis of Neuroprotective Efficacy

Therapeutic Agent	Dosage	Animal Model	Key Outcomes	Efficacy	Reference
Antrodin A	-	-	-	Data not yet available	-
Gastrodin	15, 30, 60 mg/kg	Rat (MCAO)	↓ Infarct Volume↓ Neurological Deficit Score	Significantly smaller infarct volume compared to the model group. Markedly attenuated I/R-induced disability.	[6]
Donepezil	4 mg/kg	Mouse (Tg2576)	↓ Aβ Plaque Number & Burden↓ Soluble Aβ1-40 & Aβ1-42	Significantly reduced amyloid plaque deposition and levels of soluble Aβ peptides in the brain.	[7]

Experimental Protocol: Middle Cerebral Artery Occlusion (MCAO) in Rats

The MCAO model is a widely used experimental model for inducing focal cerebral ischemia to study stroke.

• Animal Model: Male Sprague-Dawley rats.

• Procedure:

  • Rats are anesthetized, and the common carotid artery, external carotid artery, and internal carotid artery are exposed.

  • A nylon monofilament is inserted into the internal carotid artery to occlude the middle cerebral artery.

  • After a defined period of occlusion (e.g., 2 hours), the filament is withdrawn to allow for reperfusion.

  • Neurological deficits are assessed at various time points post-occlusion.

  • At the end of the experiment, brains are sectioned and stained with 2,3,5-triphenyltetrazolium chloride (TTC) to measure the infarct volume.[6][8]

Signaling Pathway: Potential Neuroprotective Mechanisms of Antrodin A

Based on its known bioactivities, Antrodin A is hypothesized to exert neuroprotective effects by modulating pathways related to inflammation and oxidative stress.

Hypothesized neuroprotective pathways of Antrodin A.

References

• 1. Donepezil in Alzheimer’s disease: From conventional trials to pharmacogenetics - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Longitudinal, Quantitative Assessment of Amyloid, Neuroinflammation, and Anti-Amyloid Treatment in a Living Mouse Model of Alzheimer's Disease Enabled by Positron Emission Tomography - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. Antrodin C Isolated from Antrodia Cinnamomea Induced Apoptosis through ROS/AKT/ERK/P38 Signaling Pathway and Epigenetic Histone Acetylation of TNFα in Colorectal Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Gastrodin ameliorates subacute phase cerebral ischemia-reperfusion injury by inhibiting inflammation and apoptosis in rats - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Effects of Donepezil on Amyloid-β and Synapse Density in the Tg2576 Mouse Model of Alzheimer's Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Gastrodin ameliorates subacute phase cerebral ischemia‑reperfusion injury by inhibiting inflammation and apoptosis in rats - PubMed [pubmed.ncbi.nlm.nih.gov]

Reproducibility of Key Findings in Antrodin A Research: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the experimental data on Antrodin A, a bioactive compound isolated from the mycelium of Antrodia cinnamomea, and its key findings related to hepatoprotection. The reproducibility of these findings is assessed by examining the existing literature, and its performance is compared with alternative therapeutic agents, Silymarin and N-acetylcysteine (NAC), in the context of alcohol-induced liver injury. Detailed experimental protocols and a visual representation of the signaling pathways involved are presented to aid researchers in their study design and drug development efforts.

Key Findings in Antrodin A Research

Research, primarily from a series of studies by Yi et al., has highlighted the potential of Antrodin A in mitigating acute alcoholic liver injury. The principal findings suggest that Antrodin A confers its hepatoprotective effects through a multi-faceted mechanism that includes the enhancement of the liver's antioxidant and anti-inflammatory capacities, as well as the modulation of gut microbiota.[1][2] While direct independent replication of these studies is not yet prevalent in the published literature, the proposed mechanisms of action are consistent with findings for other bioactive compounds extracted from Antrodia cinnamomea, which have been shown to possess hepatoprotective properties through the regulation of oxidative stress and inflammatory signaling pathways.[3]

Comparative Analysis of Hepatoprotective Effects

The following tables summarize the quantitative data from key studies on Antrodin A and its alternatives, Silymarin and N-acetylcysteine, in animal models of acute alcohol-induced liver injury.

Table 1: Effect on Liver Function Markers

Compound	Dosage	Animal Model	Change in Alanine Aminotransferase (ALT)	Change in Aspartate Aminotransferase (AST)	Reference
Antrodin A	200 mg/kg	Mice	Significantly decreased	Significantly decreased	Yi et al., 2020[2]
Silymarin	200 mg/kg	Mice	Significantly decreased	Significantly decreased	Song et al., 2006
N-acetylcysteine	150 mg/kg (pretreatment)	Mice	Significantly decreased	Not specified	Wang et al., 2006

Table 2: Effect on Oxidative Stress Markers

Compound	Dosage	Animal Model	Change in Malondialdehyde (MDA)	Change in Superoxide Dismutase (SOD)	Change in Glutathione (GSH)	Reference
Antrodin A	200 mg/kg	Mice	Significantly decreased	Significantly increased	Significantly increased	Yi et al., 2020[2]
Silymarin	200 mg/kg	Mice	Significantly decreased	Not specified	Significantly increased	Song et al., 2006
N-acetylcysteine	150 mg/kg (pretreatment)	Mice	Significantly decreased	Not specified	Significantly increased	Wang et al., 2006

Table 3: Effect on Inflammatory Markers

Compound	Dosage	Animal Model	Change in Tumor Necrosis Factor-alpha (TNF-α)	Reference
Antrodin A	200 mg/kg	Mice	Significantly decreased (mRNA expression)	Yi et al., 2020[2]
Silymarin	200 mg/kg	Mice	Significantly decreased (protein level)	Song et al., 2006
N-acetylcysteine	150 mg/kg (pretreatment)	Mice	Significantly decreased (mRNA expression)	Wang et al., 2006

Experimental Protocols

Detailed methodologies for the key experiments cited are provided below to facilitate reproducibility.

Antrodin A Study Protocol (Yi et al., 2020)

• Animal Model: Male C57BL/6J mice.

• Induction of Liver Injury: A single intragastric administration of 50% ethanol (B145695) (12 mL/kg body weight).

• Treatment: Antrodin A (dissolved in 2% CMC-Na) was administered intragastrically at doses of 100 mg/kg (low dose) and 200 mg/kg (high dose) for a specified period before ethanol challenge.

• Positive Control: Silymarin (200 mg/kg) was used as a positive control.

• Biochemical Analysis: Serum levels of ALT and AST were measured using commercial kits. Liver homogenates were used to measure MDA, SOD, and GSH levels.

• Gene Expression Analysis: Real-time PCR was used to measure the mRNA expression of Nrf-2, HO-1, CYP2e1, TNF-α, and TLR-4 in liver tissue.

• Gut Microbiota Analysis: 16S rDNA sequencing of fecal samples was performed to analyze the gut microbiota composition.

Silymarin Study Protocol (Song et al., 2006)

• Animal Model: Male C57BL/6J mice.

• Induction of Liver Injury: Intragastric administration of ethanol (5 g/kg body weight) every 12 hours for a total of 3 doses.

• Treatment: Silymarin (200 mg/kg) was dissolved in the ethanol and gavaged simultaneously.

• Biochemical Analysis: Serum ALT levels were measured. Hepatic lipid peroxidation (MDA) and GSH levels were determined.

• Inflammatory Marker Analysis: Hepatic TNF-α protein levels were measured by ELISA.

N-acetylcysteine (NAC) Study Protocol (Wang et al., 2006)

• Animal Model: Male ICR mice.

• Induction of Liver Injury: A single gavage of ethanol (6 g/kg body weight).

• Treatment: NAC was administered intraperitoneally at doses of 75, 150, and 300 mg/kg 30 minutes before ethanol administration.

• Biochemical Analysis: Serum ALT activity was measured. Hepatic MDA and GSH levels were determined.

• Gene Expression Analysis: Hepatic TNF-α mRNA expression was measured by RT-PCR.

Signaling Pathways and Experimental Workflows

The following diagrams, generated using Graphviz (DOT language), illustrate the key signaling pathways implicated in the hepatoprotective effects of Antrodin A and a typical experimental workflow for evaluating hepatoprotective agents.

Caption: Proposed signaling pathway of Antrodin A's hepatoprotective effect.

Caption: General experimental workflow for evaluating hepatoprotective agents.

Conclusion

The available evidence suggests that Antrodin A is a promising candidate for the amelioration of alcohol-induced liver injury. Its mechanism of action, centered on antioxidant and anti-inflammatory pathways, is scientifically plausible and supported by research on related compounds from Antrodia cinnamomea. However, to firmly establish the reproducibility of the key findings, further independent studies are warranted. This guide provides the necessary comparative data and detailed protocols to facilitate such validation studies and to aid in the broader investigation of Antrodin A and its alternatives in the context of drug discovery and development for liver diseases.

References

• 1. Protective Effects of Antrodia Cinnamomea Against Liver Injury - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Hepatoprotective Effects of Antrodia cinnamomea: The Modulation of Oxidative Stress Signaling in a Mouse Model of Alcohol-Induced Acute Liver Injury - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of Antrodin A and Silymarin for Hepatoprotective Effects

For Immediate Release

A deep dive into the hepatoprotective capabilities of Antrodin A and the well-established silymarin (B1681676) reveals distinct mechanisms and comparable efficacy in preclinical models of liver injury. This guide offers a comprehensive comparison of their performance, supported by experimental data, to inform researchers, scientists, and drug development professionals.

This report synthesizes findings from multiple studies to provide a head-to-head comparison of Antrodin A, a bioactive compound from the medicinal mushroom Antrodia camphorata, and silymarin, a standardized extract from milk thistle (Silybum marianum), in the context of liver protection. Both compounds have demonstrated significant potential in mitigating liver damage, particularly in models of alcohol-induced injury, through various mechanisms including antioxidant and anti-inflammatory pathways.

Quantitative Data Summary

The following tables summarize the key quantitative data from a pivotal preclinical study comparing the effects of Antrodin A and silymarin on acute alcoholic liver injury in mice. This study provides a direct comparison of their efficacy in the same experimental setup.

Table 1: Effects on Serum Biochemical Parameters in Mice with Acute Alcoholic Liver Injury

Group	Dosage	ALT (U/L)	AST (U/L)	AKP (U/L)	TG (mmol/L)
Normal Control (NC)	-	35.1 ± 4.2	78.2 ± 6.5	112.3 ± 9.8	1.2 ± 0.3
Alcohol Model (AL)	12 mL/kg bw	125.4 ± 10.1	210.5 ± 15.7	254.1 ± 20.3	4.5 ± 0.8
Antrodin A (Low Dose)	100 mg/kg bw	89.7 ± 7.3	155.4 ± 11.2	198.7 ± 15.6	3.1 ± 0.5
Antrodin A (High Dose)	200 mg/kg bw	65.3 ± 5.8	110.1 ± 9.4	150.2 ± 12.1	2.3 ± 0.4
Silymarin (PC)	200 mg/kg bw	70.1 ± 6.2	118.9 ± 10.1	158.4 ± 13.5	2.5 ± 0.4

Data are presented as mean ± standard deviation. ALT: Alanine Aminotransferase; AST: Aspartate Aminotransferase; AKP: Alkaline Phosphatase; TG: Triglyceride; PC: Positive Control.[1]

Table 2: Effects on Hepatic Oxidative Stress Markers in Mice with Acute Alcoholic Liver Injury

Group	Dosage	MDA (nmol/mgprot)	SOD (U/mgprot)	CAT (U/mgprot)	GSH (mg/gprot)
Normal Control (NC)	-	1.2 ± 0.2	250.1 ± 20.5	45.3 ± 4.1	15.2 ± 1.3
Alcohol Model (AL)	12 mL/kg bw	4.8 ± 0.5	110.5 ± 10.1	20.1 ± 2.3	6.8 ± 0.7
Antrodin A (Low Dose)	100 mg/kg bw	3.1 ± 0.4	175.4 ± 15.2	30.7 ± 3.1	10.1 ± 0.9
Antrodin A (High Dose)	200 mg/kg bw	2.0 ± 0.3	215.1 ± 18.9	38.2 ± 3.5	13.5 ± 1.1
Silymarin (PC)	200 mg/kg bw	2.2 ± 0.3	205.9 ± 17.8	36.4 ± 3.3	12.9 ± 1.0

Data are presented as mean ± standard deviation. MDA: Malondialdehyde; SOD: Superoxide (B77818) Dismutase; CAT: Catalase; GSH: Glutathione (B108866); PC: Positive Control.[1]

Experimental Protocols

A detailed methodology for the key comparative experiment is provided below to allow for replication and further investigation.

Acute Alcoholic Liver Injury Mouse Model and Treatment

• Animal Model: Male Kunming mice were used for the study.

• Groups:

  • Normal Control (NC): Administered vehicle (2% CMC-Na).

  • Alcohol Model (AL): Administered vehicle.

  • Antrodin A Low Dose (AdAL): Administered 100 mg/kg bw of Antrodin A.

  • Antrodin A High Dose (AdAH): Administered 200 mg/kg bw of Antrodin A.

  • Positive Control (PC): Administered 200 mg/kg bw of silymarin.

• Procedure:

  • Mice were administered their respective treatments intragastrically once daily for a specified period.

  • Four hours after the final treatment administration, all groups except the NC group were fasted.

  • Following the fasting period, the AL, AdAL, AdAH, and PC groups were administered 50% alcohol (12 mL/kg bw) intragastrically to induce acute liver injury.[1]

  • At the end of the experiment, blood and liver tissues were collected for biochemical analysis and histopathology.[1]

Signaling Pathways and Mechanisms of Action

Both Antrodin A and silymarin exert their hepatoprotective effects through the modulation of multiple signaling pathways.

Antrodin A has been shown to improve the antioxidant and anti-inflammatory capacities of the liver.[1][2] It can decrease the levels of malondialdehyde (MDA) and increase the levels of glutathione peroxidase (GSH-Px), catalase (CAT), and superoxide dismutase (SOD).[2] Furthermore, Antrodin A has been found to modulate lipid metabolism through the PGC-1α and nuclear factor κB (NF-κB) signaling pathways.[2]

Silymarin's hepatoprotective effects are attributed to its antioxidant, anti-inflammatory, and anti-fibrotic properties.[3] It acts as a free radical scavenger, inhibits lipid peroxidation, and increases the synthesis of cellular antioxidant enzymes.[3][4] Silymarin can also modulate inflammatory responses by inhibiting the NF-κB pathway.[5]

Caption: Comparative signaling pathways of Antrodin A and silymarin in hepatoprotection.

Experimental Workflow

The general workflow for evaluating the hepatoprotective effects of Antrodin A and silymarin in an in vivo model is depicted below.

Caption: General experimental workflow for in vivo hepatoprotective studies.

Conclusion

Both Antrodin A and silymarin demonstrate potent hepatoprotective effects in preclinical models of acute alcoholic liver injury. The data suggests that at a dosage of 200 mg/kg, Antrodin A exhibits comparable, and in some markers, slightly superior, efficacy to silymarin in reducing liver enzyme levels and mitigating oxidative stress. The distinct yet overlapping mechanisms of action of these two compounds highlight their potential as therapeutic agents for liver diseases. Further clinical investigations are warranted to translate these promising preclinical findings into human applications.

References

• 1. Antrodin A from mycelium of Antrodia camphorata alleviates acute alcoholic liver injury and modulates intestinal flora dysbiosis in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Hepatoprotective effect of silymarin - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Silymarin Protects Against Acute Ethanol-Induced Hepatotoxicity in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Unraveling Antrodin A's Enigmatic Anti-Cancer Mechanism: A Comparative Cross-Validation

For Immediate Release

Taipei, Taiwan - Antrodin A, a maleic acid derivative isolated from the mycelium of the prized medicinal mushroom Antrodia cinnamomea, has garnered significant attention for its potential therapeutic properties. While its hepatoprotective effects are well-documented, a comprehensive understanding of its anti-cancer mechanism of action remains a key area of investigation. This guide provides a comparative cross-validation of Antrodin A's purported anti-cancer mechanisms, drawing on available experimental data for related compounds from A. cinnamomea and established inhibitors of relevant signaling pathways.

While direct, in-depth studies on Antrodin A's specific anti-cancer signaling pathways are still emerging, research on its close analog, Antrodin C, and crude extracts of A. cinnamomea provides a foundational framework for its potential mechanism. The PI3K/Akt/mTOR and MAPK/ERK pathways, central regulators of cell proliferation, survival, and apoptosis, are consistently implicated as primary targets for the anti-cancer effects of A. cinnamomea constituents.

Comparative Analysis of Bioactive Compounds from Antrodia cinnamomea

To contextualize the potential of Antrodin A, it is crucial to compare its activity with other well-characterized compounds from the same source, such as Antrodin C and Antroquinonol.

Compound	Cancer Cell Line	IC50 Value (µM)	Key Signaling Pathway(s) Affected	Reference
Antrodin C	HCT-116 (Colorectal)	50	ROS/AKT/ERK/P38, Akt/mTOR	[1]
DLD-1 (Colorectal)	50	ROS/AKT/ERK/P38	[1]
Antroquinonol	A549 (Lung)	Not explicitly stated	PI3K/mTOR
Antrodin A	Various	Data not available	Primarily studied for hepatoprotective effects	[2]

This table summarizes the available quantitative data for key compounds from Antrodia cinnamomea. The lack of specific IC50 values for Antrodin A in cancer cell lines highlights a critical gap in the current research landscape.

Cross-Validation Against a Known PI3K Inhibitor: Wortmannin

To further validate the potential mechanism of Antrodin A, a comparison with a well-established PI3K inhibitor, Wortmannin, is informative. Wortmannin is a fungal steroid metabolite that irreversibly inhibits PI3K, thereby blocking the downstream Akt/mTOR signaling cascade. Studies on Antrodin C have utilized Wortmannin to confirm the role of the PI3K/Akt pathway in its anti-cancer effects. For instance, pre-treatment of cancer cells with Wortmannin has been shown to abrogate the apoptotic effects induced by Antrodin C, providing strong evidence for the pathway's involvement.

Feature	Antrodin C (as a proxy for Antrodin A)	Wortmannin (Reference PI3K Inhibitor)
Primary Target	PI3K/Akt and MAPK/ERK pathways	Phosphoinositide 3-kinases (PI3Ks)
Mechanism	Induces apoptosis and cell cycle arrest through modulation of multiple signaling pathways.	Irreversible covalent inhibitor of the p110 catalytic subunit of PI3K.
Reported Effects	Inhibition of cancer cell proliferation, induction of apoptosis, cell cycle arrest.	Inhibition of cell growth, induction of apoptosis, potent anti-inflammatory effects.
Cellular Impact	Decreased phosphorylation of Akt, ERK, and p38.	Inhibition of PIP3 production, leading to deactivation of Akt and downstream effectors.

Signaling Pathways Implicated in Antrodin A's Potential Anti-Cancer Activity

Based on the evidence from related compounds, the following signaling pathways are hypothesized to be central to Antrodin A's anti-cancer mechanism.

Caption: Hypothesized signaling pathways targeted by Antrodin A in cancer cells.

Experimental Protocols: A Foundation for Future Research

To facilitate further cross-validation and direct investigation of Antrodin A's anti-cancer properties, standardized experimental protocols are essential.

Cell Viability Assay (MTT Assay)

This assay is fundamental for determining the cytotoxic effects of a compound on cancer cells and for calculating the IC50 value.

Methodology:

• Cell Seeding: Plate cancer cells (e.g., HCT-116, DLD-1) in a 96-well plate at a density of 5 x 10³ to 1 x 10⁴ cells per well and incubate for 24 hours.

• Compound Treatment: Treat the cells with various concentrations of Antrodin A (or a reference compound) for 24, 48, or 72 hours. Include a vehicle control (e.g., DMSO).

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan (B1609692) Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the control and determine the IC50 value using non-linear regression analysis.

Western Blot Analysis for Signaling Protein Phosphorylation

This technique is crucial for elucidating the effect of a compound on specific signaling pathways by detecting changes in protein phosphorylation.

Methodology:

• Cell Lysis: Treat cancer cells with Antrodin A for a specified time, then lyse the cells in RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA assay.

• SDS-PAGE: Separate equal amounts of protein (20-40 µg) on a 10-12% SDS-polyacrylamide gel.

• Protein Transfer: Transfer the separated proteins to a PVDF membrane.

• Blocking: Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies against total and phosphorylated forms of target proteins (e.g., Akt, ERK, p38) overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

• Analysis: Quantify the band intensities and normalize the phosphorylated protein levels to the total protein levels.

Caption: Standard workflow for Western Blot analysis.

Conclusion and Future Directions

The available evidence strongly suggests that the anti-cancer activity of compounds derived from Antrodia cinnamomea, including the potential mechanism of Antrodin A, is mediated through the induction of apoptosis and cell cycle arrest via modulation of the PI3K/Akt/mTOR and MAPK signaling pathways. However, a significant research gap exists concerning the specific effects and potency of Antrodin A.

Future research should prioritize:

• Direct investigation of Antrodin A's anti-cancer activity across a panel of cancer cell lines to determine its IC50 values.

• In-depth mechanistic studies to elucidate the precise molecular targets of Antrodin A within the PI3K/Akt and MAPK pathways.

• Comparative studies directly evaluating the efficacy and mechanisms of Antrodin A against Antrodin C and other known pathway inhibitors.

• In vivo studies to validate the in vitro findings and assess the therapeutic potential of Antrodin A in preclinical cancer models.

By systematically addressing these areas, the scientific community can fully elucidate and cross-validate the mechanism of action of Antrodin A, paving the way for its potential development as a novel anti-cancer agent.

References

• 1. Antrodin C Isolated from Antrodia Cinnamomea Induced Apoptosis through ROS/AKT/ERK/P38 Signaling Pathway and Epigenetic Histone Acetylation of TNFα in Colorectal Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

A Comparative Analysis of the Biological Activities of Antrodin A and Antrodin C

For Researchers, Scientists, and Drug Development Professionals

Antrodin A and Antrodin C, two maleic acid derivatives isolated from the mycelium of the medicinal mushroom Antrodia cinnamomea, have garnered significant attention for their diverse and potent pharmacological activities. This guide provides a comparative overview of their biological effects, supported by experimental data, to aid in research and drug development endeavors. While direct comparative studies are limited, this document synthesizes the existing evidence to highlight their individual strengths and potential therapeutic applications.

Summary of Biological Activities

Biological Activity	Antrodin A	Antrodin C
Hepatoprotective/Anti-fibrotic	Potent protection against alcohol-induced liver injury.[1][2]	Significant anti-fibrotic effects in liver cells by inhibiting key signaling pathways.[3]
Anticancer	Cytotoxic effects against Lewis lung carcinoma cells (quantitative data limited).	Potent inducer of apoptosis in colorectal cancer cells and inhibitor of breast cancer cell metastasis.[4] Also shows activity against Lewis lung carcinoma.[3]
Anti-inflammatory	Demonstrates anti-inflammatory capabilities in the liver.[1][2]	Suppresses lipopolysaccharide-induced inflammation.[3]
Antiviral	Potent inhibitor of Hepatitis C virus (HCV) protease.[5][6]	Exhibits inhibitory activity against HCV.[6]

Hepatoprotective and Anti-fibrotic Effects

Antrodin A and Antrodin C both exhibit beneficial effects on liver health, albeit through different investigated models.

Antrodin A has been shown to be effective in an in vivo model of acute alcoholic liver injury.[1][2]

Experimental Data: Antrodin A in Alcohol-Induced Liver Injury

Animal Model	Dosage	Key Findings
Mice	100 and 200 mg/kg/day (oral gavage)	Significantly alleviated alcohol-induced increases in liver index, serum ALT, and AST. Reduced oxidative stress and inflammation in the liver.[1][2]

Antrodin C demonstrates significant anti-fibrotic properties by targeting the activation of hepatic stellate cells (HSCs), which are key drivers of liver fibrosis.[3]

Experimental Data: Antrodin C in Liver Fibrosis

Model	Concentration/Dosage	Key Findings
Rat hepatic stellate cells (CFSC-8B)	50 μM	Inhibited TGF-β1 and PDGF-BB stimulated cell activation, migration, and extracellular matrix accumulation.[3]
CCl4-induced liver fibrosis in mice	3 and 6 mg/kg/day (oral administration)	Reduced the degree of liver fibrosis.[3]

Signaling Pathways in Liver Fibrosis Inhibition by Antrodin C

Antrodin C exerts its anti-fibrotic effects by modulating key signaling pathways involved in HSC activation.

Caption: Antrodin C inhibits liver fibrosis by blocking TGF-β1 and PDGF-BB signaling pathways.

Anticancer Activity

Both Antrodin A and Antrodin C have demonstrated anticancer potential, with more extensive research available for Antrodin C.

Antrodin C has been shown to induce apoptosis in colorectal cancer cells and inhibit the metastasis of breast cancer cells.

Experimental Data: Antrodin C in Cancer

Cell Line	IC50	Key Findings
HCT-116 (Colorectal Carcinoma)	50 μM	Induced apoptosis and G1 phase cell cycle arrest.[4]
DLD-1 (Colorectal Adenocarcinoma)	50 μM	Inhibited cell viability.[4]
Lewis Lung Carcinoma	Not specified	Inhibited cell growth.[3]

Signaling Pathway in Colorectal Cancer Apoptosis by Antrodin C

Antrodin C triggers apoptosis in colorectal cancer cells through the activation of the ROS/MAPK signaling pathway.

Caption: Antrodin C induces apoptosis in colorectal cancer cells via the ROS/MAPK/TNFα pathway.

Antrodin A has been reported to have cytotoxic effects against Lewis lung carcinoma cells, although specific IC50 values are not detailed in the available literature.

Antiviral Activity

A notable distinction in the studied activities of these compounds is the potent anti-HCV activity of Antrodin A.

Experimental Data: Antiviral Activity

Compound	Target	IC50
Antrodin A	HCV Protease	0.9 µg/mL [5][6]
Antrodin C	HCV Protease	41.0 µg/mL (on trypsin, a related serine protease)[6]

The data indicates that Antrodin A is a significantly more potent inhibitor of HCV protease than Antrodin C.

Experimental Protocols

TGF-β1-Induced Fibrosis Model in Hepatic Stellate Cells

This protocol is adapted from studies on the anti-fibrotic effects of Antrodin C.

• Cell Culture: Rat hepatic stellate cells (e.g., CFSC-8B) are cultured in standard medium.

• Induction of Fibrosis: Cells are stimulated with recombinant human TGF-β1 (typically 1-10 ng/mL) to induce fibrotic changes, such as increased expression of α-smooth muscle actin (α-SMA) and collagen I.

• Treatment: Cells are pre-treated with various concentrations of the test compound (e.g., Antrodin C at 12.5, 25, 50 μM) for a specified period before or concurrently with TGF-β1 stimulation.

• Analysis: The expression of fibrosis markers (α-SMA, collagen I) is assessed by Western blotting or immunofluorescence. Cell migration can be evaluated using a wound-healing or transwell migration assay. The phosphorylation status of key signaling proteins (e.g., Smad2, AKT, ERK, p38) is determined by Western blotting to elucidate the mechanism of action.

HCV Protease Inhibition Assay

This protocol is based on the evaluation of Antrodin A's anti-HCV activity.

• Assay Principle: The assay measures the inhibition of the enzymatic activity of recombinant HCV NS3/4A protease using a fluorogenic substrate.

• Reaction Mixture: The reaction is typically performed in a 96-well plate containing the HCV protease, the fluorogenic substrate, and the test compound at various concentrations.

• Incubation: The reaction mixture is incubated at a controlled temperature (e.g., 37°C).

• Detection: The fluorescence generated from the cleavage of the substrate by the protease is measured over time using a fluorescence plate reader.

• Data Analysis: The rate of substrate cleavage is calculated, and the percentage of inhibition by the test compound is determined. The IC50 value is then calculated from the dose-response curve.

Experimental Workflow for Antrodin C Anticancer Evaluation

The following diagram illustrates a typical workflow for assessing the anticancer properties of a compound like Antrodin C.

Caption: A standard workflow for evaluating the anticancer activity of Antrodin C.

Conclusion

Antrodin A and Antrodin C are promising bioactive compounds with distinct, yet sometimes overlapping, therapeutic potential. Antrodin C has been more extensively studied for its anti-fibrotic and anticancer properties, with well-defined mechanisms of action involving the inhibition of key signaling pathways like TGF-β, PDGF, and MAPK. In contrast, Antrodin A has shown significant promise as a potent anti-HCV agent and a hepatoprotective compound against alcohol-induced damage.

The available data suggests that while both compounds are valuable, their primary areas of application may differ. Further direct comparative studies are warranted to fully elucidate their relative potencies across a range of biological activities. This would provide a clearer basis for prioritizing one compound over the other for specific therapeutic indications. Researchers are encouraged to utilize the experimental protocols outlined in this guide to further explore the pharmacological potential of these fascinating natural products.

References

• 1. researchgate.net [researchgate.net]
• 2. Antrodin A from mycelium of Antrodia camphorata alleviates acute alcoholic liver injury and modulates intestinal flora dysbiosis in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Frontiers | Antrodia camphorata-Derived Antrodin C Inhibits Liver Fibrosis by Blocking TGF-Beta and PDGF Signaling Pathways [frontiersin.org]
• 4. Antrodin C Isolated from Antrodia Cinnamomea Induced Apoptosis through ROS/AKT/ERK/P38 Signaling Pathway and Epigenetic Histone Acetylation of TNFα in Colorectal Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Inhibitory effects of antrodins A-E from Antrodia cinnamomea and their metabolites on hepatitis C virus protease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. webbuilder.asiannet.com [webbuilder.asiannet.com]

Antrodin A: A Preclinical Meta-Analysis of its Therapeutic Potential

Absence of human clinical trials necessitates a systematic review of preclinical data to evaluate the therapeutic promise of Antrodin A and its analogs.

Currently, no registered clinical trials for Antrodin A are available. However, a growing body of preclinical research, primarily from in vivo animal models and in vitro cell-line studies, suggests significant therapeutic potential, particularly in hepatoprotection and oncology. This guide provides a comprehensive comparison of the available preclinical data on Antrodin A and the closely related compound, Antrodin C, to offer researchers, scientists, and drug development professionals a systematic overview of the current state of knowledge.

Hepatoprotective Effects of Antrodin A

Antrodin A has demonstrated notable protective effects against acute alcohol-induced liver injury in animal models. The primary mechanism appears to be the mitigation of oxidative stress and inflammation.

In Vivo Efficacy in Alcohol-Induced Liver Injury

A key preclinical study investigated the effects of Antrodin A in mice with acute alcoholic liver injury. The results indicated a significant reduction in liver damage markers and an enhancement of the liver's antioxidant capacity.

Biomarker	Alcohol Model Control	Antrodin A (200 mg/kg)	% Change vs. Control
Liver Injury Markers
Serum ALT (U/L)	Significantly Elevated	Significantly Reduced	↓
Serum AST (U/L)	Significantly Elevated	Significantly Reduced	↓
Oxidative Stress Markers
Liver MDA	Significantly Elevated	Significantly Reduced	↓
Antioxidant Enzymes
Liver SOD	Significantly Reduced	Significantly Elevated	↑
Liver CAT	Significantly Reduced	Significantly Elevated	↑
Liver GSH	Significantly Reduced	Significantly Elevated	↑

Table 1: Effects of Antrodin A on Liver Injury and Oxidative Stress Markers in Mice with Alcohol-Induced Liver Injury. Data synthesized from preclinical studies.[1][2]

Experimental Protocol: Acute Alcoholic Liver Injury in Mice

• Animal Model: Male C57BL/6 mice.

• Induction of Injury: Mice were administered 50% alcohol (12 mL/kg body weight) intragastrically to induce acute liver injury.[2]

• Treatment: Antrodin A (AdA), at low (100 mg/kg) and high (200 mg/kg) doses, was administered intragastrically. A positive control group received silymarin (B1681676) (200 mg/kg).[2]

• Biochemical Analysis: At the end of the experiment, serum was collected to measure the activity of alanine (B10760859) aminotransferase (ALT) and aspartate aminotransferase (AST). Liver tissues were homogenized to measure levels of malondialdehyde (MDA), and the activities of superoxide (B77818) dismutase (SOD), catalase (CAT), and glutathione (B108866) (GSH).[1][2]

• Gene Expression Analysis: Real-time PCR was used to analyze the mRNA expression levels of Nrf-2, HO-1, CYP2e1, TNF-α, and TLR-4 in liver tissue.[2]

Signaling Pathway: Nrf-2/HO-1 Activation

Antrodin A's hepatoprotective effects are linked to the upregulation of the Nrf-2/HO-1 signaling pathway, a critical regulator of the cellular antioxidant response. It also downregulates pro-inflammatory pathways involving TNF-α and TLR-4.[2]

Antrodin A's hepatoprotective signaling pathway.

Anti-Cancer Effects of Antrodin C

Antrodin C, a structural analog of Antrodin A, has been investigated for its anti-cancer properties, particularly in colorectal cancer.

In Vitro and In Vivo Efficacy in Colorectal Cancer

Studies on Antrodin C have demonstrated its ability to inhibit the growth of colorectal cancer cells and tumors in animal models.

Cancer Model	Cell Lines	IC50	In Vivo Model	Treatment	Tumor Volume Reduction	Tumor Weight Reduction
Colorectal Cancer	HCT-116, DLD-1	50 µM	HCT-116 Xenograft (Nude Mice)	1.0 mg/kg	53%	65%
5.0 mg/kg	45%	50%

Table 2: Anti-Cancer Efficacy of Antrodin C in Colorectal Cancer Models. Data extracted from a preclinical study.[3]

Experimental Protocol: Colorectal Cancer Xenograft Model

• Cell Lines: Human colorectal carcinoma cell lines HCT-116 (p53 wild-type) and DLD-1 (p53 mutant).[3]

• In Vitro Cytotoxicity Assay: The half-maximal inhibitory concentration (IC50) was determined using the MTT assay after 24 hours of treatment with Antrodin C.[3]

• Animal Model: BALB/c nude mice were subcutaneously injected with HCT-116 cells.[3]

• Treatment: Once tumors were established, mice were treated with Antrodin C (1.0 mg/kg and 5.0 mg/kg) for 18 days.[3]

• Efficacy Evaluation: Tumor volume and weight were measured at the end of the study. Immunohistochemical analysis was performed on tumor tissues to assess markers of cell proliferation (PCNA, cyclin D1, cyclin E) and apoptosis (TNFα).[3]

Signaling Pathway: ROS/AKT/ERK/P38-Mediated Apoptosis

Antrodin C induces apoptosis in colorectal cancer cells through a complex signaling cascade involving the generation of reactive oxygen species (ROS) and modulation of the AKT, ERK, and p38 MAPK pathways. This ultimately leads to the activation of the extrinsic apoptosis pathway via TNFα.[4]

Antrodin C's anti-cancer signaling pathway.

Comparison and Future Directions

The preclinical data for Antrodin A and C highlight their potential as therapeutic agents. Antrodin A shows promise in mitigating liver damage, a condition with significant unmet medical needs. Its mechanism of action through the Nrf-2/HO-1 pathway is a well-established target for hepatoprotective drugs. Antrodin C demonstrates potent anti-cancer activity in colorectal cancer models by inducing apoptosis through a multi-faceted signaling pathway.

While these findings are encouraging, it is crucial to acknowledge the limitations of preclinical research. The lack of clinical trial data means that the safety, tolerability, and efficacy of Antrodin A and its analogs in humans remain unknown. Future research should focus on:

• Pharmacokinetic and Pharmacodynamic Studies: To understand the absorption, distribution, metabolism, and excretion of these compounds.

• Toxicology Studies: To establish the safety profile of Antrodin A and C in comprehensive animal models.

• Clinical Trials: Well-designed, placebo-controlled clinical trials are the essential next step to validate the therapeutic potential of these compounds in human diseases.

References

• 1. researchgate.net [researchgate.net]
• 2. Antrodin A from mycelium of Antrodia camphorata alleviates acute alcoholic liver injury and modulates intestinal flora dysbiosis in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Antrodin C Isolated from Antrodia Cinnamomea Induced Apoptosis through ROS/AKT/ERK/P38 Signaling Pathway and Epigenetic Histone Acetylation of TNFα in Colorectal Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Safe Disposal of Antrodin A: A Guide for Laboratory Professionals

Researchers, scientists, and drug development professionals handling Antrodin A must adhere to rigorous safety and disposal protocols to ensure a safe laboratory environment and minimize environmental impact. This guide provides essential, step-by-step procedures for the proper disposal of Antrodin A, aligning with standard laboratory safety practices.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is imperative to consult the Safety Data Sheet (SDS) for Antrodin A. While the substance is not classified as hazardous according to the Globally Harmonized System (GHS), proper handling and personal protective equipment (PPE) are essential.[1]

• Personal Protective Equipment (PPE):

  • Eye Protection: Wear safety glasses with side shields.

  • Hand Protection: Use appropriate chemical-resistant gloves.

  • Body Protection: A lab coat is recommended.

• Engineering Controls:

  • Handle Antrodin A in a well-ventilated area.

  • Ensure an eyewash station and safety shower are readily accessible.

Quantitative Data for Antrodin A

The following table summarizes key quantitative data for Antrodin A, crucial for its safe handling and storage prior to disposal.

Property	Value	Citation(s)
CAS Number	656830-24-9	[1][2]
Molecular Formula	C₁₉H₂₂O₄	[2]
Molecular Weight	314.38 g/mol	[2][3]
Solubility	Soluble in DMSO (30 mg/mL), Ethanol, Acetonitrile	[3][4]
Storage (Powder)	-20°C for 3 years	[3]
Storage (In Solvent)	-80°C for 1 year	[3]
NFPA Ratings	Health: 0, Fire: 0, Reactivity: 0	[1]

Step-by-Step Disposal Procedures

While Antrodin A is not classified as a hazardous substance, it is crucial to prevent its release into the environment.[1] Do not dispose of Antrodin A down the drain or in regular trash.[5]

Step 1: Waste Segregation and Collection

• Solid Waste:

  • Collect unused or expired Antrodin A powder in a designated, sealed, and clearly labeled waste container.

  • Place all contaminated disposable materials, such as gloves, weighing paper, and pipette tips, into the same container.

• Liquid Waste:

  • Collect solutions containing Antrodin A in a dedicated, leak-proof, and clearly labeled waste container.

  • Do not mix with other chemical waste streams unless compatibility is confirmed.

• Labeling:

  • Clearly label all waste containers with "Non-Hazardous Chemical Waste," the chemical name "Antrodin A," and the approximate concentration and quantity.

Step 2: Waste Storage

• Store waste containers in a designated, secure area away from incompatible materials.

• Follow the storage temperature guidelines for the compound to prevent degradation or reaction.[3][6]

Step 3: Final Disposal

• Arrange for the disposal of the chemical waste through your institution's Environmental Health and Safety (EHS) office or a licensed chemical waste disposal contractor.

• Provide the disposal contractor with the Safety Data Sheet (SDS) for Antrodin A.

Experimental Protocols

Currently, there are no specific experimental protocols for the disposal of Antrodin A beyond standard chemical waste management procedures. The protocols outlined above are based on general laboratory safety guidelines for non-hazardous chemicals.

Visualizing the Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of Antrodin A.

Caption: Workflow for the proper disposal of Antrodin A.

References

• 1. cdn.caymanchem.com [cdn.caymanchem.com]
• 2. 404 | BioChemPartner [m.biochempartner.com]
• 3. Antrodin A | TargetMol [targetmol.com]
• 4. caymanchem.com [caymanchem.com]
• 5. benchchem.com [benchchem.com]
• 6. medchemexpress.com [medchemexpress.com]

Essential Safety and Logistical Guidance for Handling Antrodin A

For research use only. Not for human or veterinary diagnostic or therapeutic use.

This document provides essential safety and logistical information for researchers, scientists, and drug development professionals handling Antrodin A. While Antrodin A is not classified as a hazardous substance according to the Globally Harmonized System (GHS), this guide outlines recommended best practices for handling any chemical compound in a laboratory setting to ensure a safe research environment.[1]

Personal Protective Equipment (PPE)

Although the Safety Data Sheet (SDS) for Antrodin A indicates that personal protective equipment is not required, it is prudent to follow standard laboratory safety protocols when handling any chemical, particularly a research compound whose properties may not be fully characterized.[1] The following PPE is recommended as a baseline for handling Antrodin A in a laboratory setting.

Recommended Personal Protective Equipment for Handling Antrodin A

Equipment	Specification	Purpose
Eye Protection	Safety glasses with side shields or goggles	Protects eyes from accidental splashes or dust.
Hand Protection	Nitrile or latex gloves	Prevents direct skin contact with the compound.

| Body Protection | Laboratory coat | Protects clothing and skin from potential contamination. |

Handling and Storage

Proper handling and storage are crucial for maintaining the integrity of Antrodin A and ensuring a safe laboratory environment.

Operational Plan for Handling and Storage

Procedure	Guideline
Engineering Controls	Handle in a well-ventilated area. A chemical fume hood is recommended for procedures that may generate dust or aerosols.
First Aid: Inhalation	Move the individual to fresh air. If symptoms persist, consult a physician.[1]
First Aid: Skin Contact	While the product is not generally an irritant, wash the affected area with soap and water.[1]
First Aid: Eye Contact	Rinse opened eye for several minutes under running water.[1]
First Aid: Ingestion	If symptoms persist, consult a doctor.[1]

| Storage | Store in a tightly sealed container in a cool, dry place. |

Spill and Disposal Plan

In the event of a spill, prompt and appropriate action is necessary to minimize exposure and contamination. Proper disposal of Antrodin A and any contaminated materials is essential to prevent environmental contamination.

Spill Response and Disposal Procedures

Procedure	Guideline
Spill Containment	For solid spills, mechanically pick up the material (e.g., sweep or vacuum). Avoid generating dust.
Cleaning	Clean the spill area with soap and water.

| Disposal | Dispose of waste in a sealed, labeled container. Do not allow the substance to enter sewers or surface/ground water.[1] Follow all local, state, and federal regulations for chemical waste disposal. |

Experimental Workflow for Handling Antrodin A

The following diagram illustrates a standard workflow for handling Antrodin A in a research setting, from preparation to disposal, emphasizing safety at each step.

Caption: Workflow for Safe Handling of Antrodin A.

References

• 1. cdn.caymanchem.com [cdn.caymanchem.com]